(S)-Anabasine-d4

Core Science & Biosynthesis

(S)-Anabasine-d4 mechanism of action as a nicotinic receptor agonist

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the mechanism of action of (S)-Anabasine-d4 as a nicotinic acetylcholine (B1216132) receptor (nAChR) agonist. The information presented herein is intended for an audience with a strong background in pharmacology and neuroscience.

(S)-Anabasine-d4 is a deuterated analog of (S)-Anabasine, a naturally occurring alkaloid found in tobacco and other plants.[1] Deuteration, the replacement of hydrogen atoms with their heavier isotope deuterium, is a common strategy in drug development to favorably alter pharmacokinetic properties, primarily by slowing down metabolic processes due to the stronger carbon-deuterium bond. It is widely accepted that this modification is unlikely to significantly alter the pharmacodynamic properties of a molecule, such as its binding affinity and functional activity at a given receptor. Therefore, the data presented in this guide for (S)-Anabasine is considered a close surrogate for the activity of (S)-Anabasine-d4.

Mechanism of Action at Nicotinic Acetylcholine Receptors

(S)-Anabasine acts as an agonist at various subtypes of nicotinic acetylcholine receptors, which are ligand-gated ion channels that play a crucial role in synaptic transmission throughout the central and peripheral nervous systems. Its primary mechanism of action involves binding to the receptor and inducing a conformational change that opens the ion channel, leading to an influx of cations (primarily Na+ and Ca2+) and subsequent depolarization of the cell membrane.

(S)-Anabasine exhibits a distinct profile of activity across different nAChR subtypes. It is characterized as a full agonist at α7 nAChRs and a partial agonist at α4β2 nAChRs .[2] Notably, it has a greater affinity for the α7 subtype compared to nicotine (B1678760).[3]

Quantitative Analysis of Receptor Binding and Functional Activity

The following tables summarize the available quantitative data for the interaction of (S)-Anabasine with key nAChR subtypes.

Table 1: Binding Affinity of (S)-Anabasine for Nicotinic Receptor Subtypes

Receptor Subtype	Ligand	Preparation	Ki (nM)	Reference
α4β2	(S)-Anabasine	Rat Brain Membranes	1100	[4]

Table 2: Functional Activity of (S)-Anabasine at Nicotinic Receptor Subtypes

Receptor Subtype	Ligand	System	EC50 (µM)	Efficacy	Reference
α4β2	(S)-Anabasine	CHO cells	0.9	Partial Agonist (7% of max nicotine activation)	[2]
α7	Anabaseine (B15009)	Xenopus Oocytes	-	Full Agonist (equivalent to acetylcholine)	[3]
Fetal Muscle-type	(S)-Anabasine	TE671 cells	0.7	Full Agonist	[1]

Note: Data for anabaseine at α7 receptors is included as a close structural analog and is expected to be highly similar to (S)-Anabasine.

Downstream Signaling Pathways

Activation of nAChRs by (S)-Anabasine-d4 initiates a cascade of intracellular signaling events, primarily driven by the influx of calcium ions. These signaling pathways are critical in mediating the diverse physiological effects of nAChR activation. The two major pathways implicated are the Phosphoinositide 3-kinase (PI3K)/Akt pathway and the Mitogen-activated protein kinase (MAPK) pathway.

Caption: Downstream signaling cascades initiated by (S)-Anabasine-d4 binding to nAChRs.

Experimental Protocols

Detailed methodologies for key experiments used to characterize the interaction of (S)-Anabasine-d4 with nAChRs are provided below.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of (S)-Anabasine-d4 for different nAChR subtypes.

Caption: Workflow for determining nAChR binding affinity.

Methodology:

• Membrane Preparation: Membranes expressing the nAChR subtype of interest are prepared from cultured cells or brain tissue homogenates.

• Incubation: The membranes are incubated with a specific radioligand (e.g., [³H]epibatidine for α4β2 receptors) and varying concentrations of unlabeled (S)-Anabasine-d4.

• Filtration: The incubation mixture is rapidly filtered through glass fiber filters to separate the membrane-bound radioligand from the free radioligand.

• Washing: The filters are washed with ice-cold buffer to remove any non-specifically bound radioligand.

• Quantification: The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: The data are analyzed to determine the concentration of (S)-Anabasine-d4 that inhibits 50% of the specific radioligand binding (IC₅₀). The binding affinity (Ki) is then calculated using the Cheng-Prusoff equation.

Two-Electrode Voltage Clamp Electrophysiology

This technique is employed to measure the functional activity (EC₅₀ and efficacy) of (S)-Anabasine-d4 at nAChRs expressed in Xenopus oocytes.

Caption: Workflow for assessing nAChR functional activity.

Methodology:

• Oocyte Preparation: Xenopus oocytes are injected with cRNA encoding the specific nAChR subunits of interest and incubated to allow for receptor expression.

• Voltage Clamping: An oocyte is placed in a recording chamber and impaled with two microelectrodes, one for monitoring membrane potential and the other for injecting current to clamp the voltage at a set holding potential (e.g., -70 mV).

• Drug Application: The oocyte is perfused with solutions containing increasing concentrations of (S)-Anabasine-d4.

• Current Measurement: The inward current generated by the influx of cations through the activated nAChRs is recorded.

• Data Analysis: The peak current responses at each concentration are plotted to generate a dose-response curve, from which the EC₅₀ (the concentration that elicits a half-maximal response) and the maximum efficacy (relative to a full agonist like acetylcholine) are determined.

Calcium Imaging Assay

This assay visualizes and quantifies the increase in intracellular calcium concentration ([Ca²⁺]i) following nAChR activation by (S)-Anabasine-d4.

Caption: Workflow for measuring intracellular calcium changes.

Methodology:

• Cell Preparation: Cells endogenously or recombinantly expressing the nAChR subtype of interest are cultured on glass coverslips.

• Dye Loading: The cells are loaded with a calcium-sensitive fluorescent indicator dye (e.g., Fluo-4 AM), which increases its fluorescence intensity upon binding to calcium.

• Baseline Imaging: The baseline fluorescence of the cells is recorded using a fluorescence microscope.

• Stimulation: A solution containing (S)-Anabasine-d4 is applied to the cells.

• Fluorescence Measurement: The change in fluorescence intensity over time is recorded.

• Data Analysis: The increase in fluorescence intensity is quantified to determine the magnitude of the calcium response elicited by (S)-Anabasine-d4.

Conclusion

(S)-Anabasine-d4 is a valuable research tool for investigating the role of nicotinic acetylcholine receptors in various physiological and pathological processes. Its distinct pharmacological profile, characterized by full agonism at α7 nAChRs and partial agonism at α4β2 nAChRs, allows for the selective modulation of these important receptor subtypes. The deuteration of (S)-Anabasine is anticipated to enhance its metabolic stability, making it a potentially more robust in vivo tool compared to its non-deuterated counterpart, while maintaining a similar mechanism of action at the receptor level. The experimental protocols outlined in this guide provide a framework for the detailed characterization of its interactions with nAChRs and the subsequent cellular responses.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Effects of nicotinic acetylcholine receptor-activating alkaloids on anxiety-like behavior in zebrafish - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anabaseine is a potent agonist on muscle and neuronal alpha-bungarotoxin-sensitive nicotinic receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Pharmacological Comparison of Two Isomeric Nicotinic Receptor Agonists: The Marine Toxin Isoanatabine and the Tobacco Alkaloid Anatabine - PMC [pmc.ncbi.nlm.nih.gov]

The Pharmacokinetic Profile of (S)-Anabasine-d4: A Technical Overview for Researchers

Disclaimer: Direct, comprehensive studies detailing the full pharmacokinetic (PK) profile—Absorption, Distribution, Metabolism, and Excretion (ADME)—of (S)-Anabasine-d4 in animal models are not extensively available in publicly accessible literature. (S)-Anabasine-d4 is primarily synthesized and utilized as a deuterated internal standard for the accurate quantification of anabasine (B190304) in biological matrices during bioanalytical studies. This guide, therefore, summarizes the known applications of (S)-Anabasine-d4 in experimental protocols, discusses the known pharmacological effects of its non-deuterated counterpart, anabasine, and extrapolates a potential pharmacokinetic profile based on structurally similar compounds.

Introduction to (S)-Anabasine and its Deuterated Analog

Anabasine is a pyridine (B92270) and piperidine (B6355638) alkaloid found in tobacco plants (Nicotiana glauca) and is a structural isomer of nicotine (B1678760).[1] It acts as a nicotinic acetylcholine (B1216132) receptor (nAChR) agonist and is often used as a biomarker for exposure to tobacco smoke.[1][2] In pharmacokinetic and toxicological studies, stable isotope-labeled internal standards are crucial for achieving high accuracy and precision in quantitative analysis. (S)-Anabasine-d4, a deuterated form of (S)-anabasine, serves this critical role in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods.[2][3]

Role of (S)-Anabasine-d4 in Bioanalytical Methods

(S)-Anabasine-d4 is the preferred internal standard for the quantification of anabasine in biological samples such as urine and plasma.[2][3] Its chemical properties are nearly identical to that of anabasine, ensuring similar behavior during sample extraction and chromatographic separation. However, its increased mass due to the deuterium (B1214612) atoms allows for its distinct detection by a mass spectrometer.

Experimental Protocol: Quantification of Anabasine in Urine using LC-MS/MS

This protocol outlines a typical procedure for the determination of anabasine in urine samples, employing (S)-Anabasine-d4 as an internal standard.

Objective: To accurately measure the concentration of anabasine in urine samples.

Materials:

• Urine samples

• (S)-Anabasine-d4 internal standard solution (e.g., 100 ng/mL in 0.01 N HCl)[3]

• β-glucuronidase (from E. coli)[3]

• Phosphate (B84403) buffer (e.g., 2 M sodium potassium phosphate buffer, pH 7)[3]

• LC-MS/MS system with an electrospray ionization (ESI) source

Procedure:

• Sample Preparation:

  • To 1 mL of a urine sample, add 100 µL of the (S)-Anabasine-d4 internal standard solution.[3]

  • Add 100 µL of 2 M sodium potassium phosphate buffer (pH 7).[3]

  • Add 100 µL of β-glucuronidase solution to hydrolyze glucuronide conjugates.[3]

  • Incubate the samples overnight at 37°C.[3]

• LC-MS/MS Analysis:

  • Inject an aliquot of the prepared sample into the LC-MS/MS system.

  • Perform chromatographic separation using a suitable reverse-phase column.

  • Detect the analytes using an ESI source in positive ion mode with multiple reaction monitoring (MRM).

  • Optimize MS parameters such as declustering potential, entrance potential, collision energy, and collision cell exit potential for both anabasine and (S)-Anabasine-d4.

Data Analysis:

• The concentration of anabasine in the urine samples is determined by comparing the peak area ratio of anabasine to that of the (S)-Anabasine-d4 internal standard against a calibration curve.

Figure 1: Experimental workflow for the quantification of anabasine in urine using (S)-Anabasine-d4 as an internal standard.

Pharmacological Profile of Anabasine

Anabasine primarily acts as an agonist at nicotinic acetylcholine receptors (nAChRs).[1][4] Its interaction with these receptors, particularly the α7 subtype, is believed to be responsible for its neuroactive effects.[5][6] Studies have shown that anabasine can influence cognitive functions such as memory and attention.[5]

Signaling Pathway

The binding of anabasine to nAChRs, which are ligand-gated ion channels, leads to the influx of cations (primarily Na⁺ and Ca²⁺). This influx results in the depolarization of the cell membrane and the activation of various downstream signaling cascades. For instance, activation of nAChRs can modulate the release of several neurotransmitters, including dopamine, norepinephrine, and acetylcholine.

Figure 2: Simplified signaling pathway of (S)-Anabasine as a nicotinic acetylcholine receptor agonist.

Extrapolated Pharmacokinetic Profile of (S)-Anabasine-d4

While specific ADME data for (S)-Anabasine-d4 is lacking, a speculative profile can be inferred from the known behavior of anabasine and the structurally similar nicotine.

Absorption:

• Like nicotine, anabasine is likely to be well-absorbed from the gastrointestinal tract, lungs, and skin. The rate and extent of absorption would depend on the route of administration.

Distribution:

• Following absorption, anabasine is expected to be widely distributed throughout the body, including crossing the blood-brain barrier, which is consistent with its psychoactive effects.

Metabolism:

• Anabasine is metabolized in the body, although the specific pathways are not as well-characterized as those for nicotine. It is known that nicotine is primarily metabolized by the cytochrome P450 enzyme system, particularly CYP2A6. It is plausible that anabasine undergoes similar enzymatic transformations. The primary metabolites of anabasine are not fully elucidated in the provided search results.

Excretion:

• Anabasine and its metabolites are primarily excreted in the urine.[7] The presence of anabasine in urine is a reliable indicator of recent tobacco exposure.[7]

Quantitative Data Summary

The available quantitative data primarily relates to the toxicity of anabasine enantiomers in mice.

Compound	Animal Model	Route of Administration	LD50 (mg/kg)
(+)-R-Anabasine	Mouse	Intravenous	11 ± 1.0[8]
(-)-S-Anabasine	Mouse	Intravenous	16 ± 1.0[8]

Table 1: Acute Toxicity of Anabasine Enantiomers in Mice.

Conclusion

(S)-Anabasine-d4 is an indispensable tool in the bioanalytical field for the accurate quantification of anabasine, a key biomarker of tobacco exposure. While a comprehensive pharmacokinetic profile of (S)-Anabasine-d4 in animal models has yet to be published, its behavior is presumed to closely mimic that of unlabeled anabasine. Further research is warranted to fully characterize the ADME properties of anabasine to better understand its physiological and toxicological effects. Such studies would be crucial for researchers and drug development professionals working on nAChR-targeting compounds and for public health assessments related to tobacco use.

References

• 1. Anabasine - Wikipedia [en.wikipedia.org]
• 2. (±)-Anabasine-D4 HCl | Certified Solutions Standards | Certified Reference Materials - Cerilliant [cerilliant.com]
• 3. Frontiers | Minor Tobacco Alkaloids as Biomarkers to Distinguish Combusted Tobacco Use From Electronic Nicotine Delivery Systems Use. Two New Analytical Methods [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. Effects of Tobacco Smoke Constituents, Anabasine and Anatabine, on Memory and Attention in Female Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Anabasine, a selective nicotinic acetylcholine receptor agonist, antagonizes MK-801-elicited mouse popping behavior, an animal model of schizophrenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Validation of a LC-MS/MS Method for Quantifying Urinary Nicotine, Six Nicotine Metabolites and the Minor Tobacco Alkaloids—Anatabine and Anabasine—in Smokers' Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Relative toxicities and neuromuscular nicotinic receptor agonistic potencies of anabasine enantiomers and anabaseine - PubMed [pubmed.ncbi.nlm.nih.gov]

The Natural Occurrence and Analysis of Anabasine in Nicotiana glauca: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Anabasine (B190304), a pyridine (B92270) alkaloid structurally similar to nicotine (B1678760), is the predominant alkaloid in Nicotiana glauca (tree tobacco). This technical guide provides a comprehensive overview of the natural occurrence of anabasine in this plant species, detailing its concentration in various plant tissues. Furthermore, this document outlines detailed experimental protocols for the extraction, separation, and quantification of anabasine, catering to the needs of researchers in phytochemistry and drug development. Methodologies covered include classical acid-base extraction, modern ultrasonic-assisted extraction, and analytical quantification using Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC). Finally, key biosynthetic pathways and experimental workflows are visualized to facilitate a deeper understanding of anabasine's origin and analysis.

Quantitative Occurrence of Anabasine in Nicotiana glauca

Anabasine is the major alkaloid present in Nicotiana glauca, distinguishing it from Nicotiana tabacum (common tobacco), where nicotine is the primary alkaloid. The concentration of anabasine can vary significantly depending on the plant organ, geographical location, and environmental conditions. The following table summarizes quantitative data from various studies.

Plant Part	Anabasine Concentration (% of Dry Weight)	Geographic Origin / Study	Reference
Leaves	1.1%	Egypt	[1]
Fruits	1.2%	Egypt	[1]
Leaves	0.258 ± 0.0042%	Malta	[1]
Leaves	0.1 mg/g (0.01%)	Not Specified	[2]
Leaves	86.7% of total alkaloids	Not Specified	[3]
Stems	Lower than leaves and fruits	Egypt	[1]
Flowers	Lower than leaves and fruits	Egypt	[1]
Roots	Lower than leaves and fruits	Egypt	[1]

Biosynthesis of Anabasine

The biosynthesis of anabasine involves the convergence of two distinct pathways: the piperidine (B6355638) ring is derived from the amino acid L-lysine, while the pyridine ring originates from nicotinic acid.

The initial and rate-limiting step in the formation of the piperidine ring is the decarboxylation of L-lysine to produce cadaverine, a reaction catalyzed by the enzyme lysine (B10760008) decarboxylase (LDC). Cadaverine then undergoes oxidative deamination by a diamine oxidase to yield 5-aminopentanal, which spontaneously cyclizes to form Δ¹-piperideine. The final step involves the condensation of Δ¹-piperideine with nicotinic acid, a reaction thought to be catalyzed by a berberine (B55584) bridge enzyme-like (BBL) protein, to form anabasine.

Anabasine Biosynthetic Pathway.

Experimental Protocols

This section provides detailed methodologies for the extraction and quantification of anabasine from Nicotiana glauca.

General Experimental Workflow

The analysis of anabasine from N. glauca typically follows a multi-step process from sample preparation to final quantification.

General Experimental Workflow.

Acid-Base Extraction Protocol

This classical method leverages the basicity of anabasine to separate it from other plant components.

• Sample Preparation:

  • Dry the collected N. glauca plant material (e.g., leaves) at 40-60°C until a constant weight is achieved.

  • Grind the dried material into a fine powder using a mechanical grinder.

• Acidic Extraction:

  • Macerate 10 g of the powdered plant material in 100 mL of 1% aqueous sulfuric acid (H₂SO₄).

  • Stir the mixture for 4-6 hours at room temperature. During this step, the alkaloids are converted to their water-soluble salt forms.

  • Filter the mixture through cheesecloth and then Whatman No. 1 filter paper.

  • Repeat the extraction process on the plant residue with an additional 50 mL of 1% H₂SO₄ to ensure complete extraction.

  • Combine the acidic aqueous extracts.

• Basification and Solvent Extraction:

  • Cool the combined acidic extract in an ice bath.

  • Slowly add concentrated ammonium (B1175870) hydroxide (B78521) (NH₄OH) or 2N sodium hydroxide (NaOH) with constant stirring until the pH of the solution is between 9 and 10. This converts the alkaloid salts back to their free-base form.

  • Transfer the basified solution to a separatory funnel.

  • Extract the aqueous solution three times with 50 mL portions of an immiscible organic solvent such as chloroform (B151607) (CHCl₃) or dichloromethane (B109758) (CH₂Cl₂).

  • Combine the organic layers.

• Drying and Concentration:

  • Dry the combined organic extract over anhydrous sodium sulfate (B86663) (Na₂SO₄).

  • Filter to remove the drying agent.

  • Evaporate the solvent under reduced pressure using a rotary evaporator to obtain the crude alkaloid extract.

  • Store the extract at 4°C until further analysis.

Ultrasonic-Assisted Extraction (UAE) Protocol

UAE is a more rapid and efficient alternative to traditional extraction methods.

• Sample Preparation:

  • Prepare the dried and powdered N. glauca material as described in the acid-base extraction protocol.

• Ultrasonic Extraction:

  • Place 1 g of the powdered plant material in a 50 mL beaker.

  • Add 20 mL of a suitable solvent (e.g., methanol (B129727), ethanol, or a mixture with water).

  • Place the beaker in an ultrasonic bath or use a probe-type ultrasonicator.

  • Sonication parameters should be optimized, but typical starting points are:

    • Frequency: 20-40 kHz

    • Power: 100-200 W

    • Time: 15-30 minutes

    • Temperature: 30-50°C

  • After sonication, centrifuge the mixture at 4000 rpm for 10 minutes.

• Collection and Concentration:

  • Collect the supernatant.

  • Re-extract the plant residue with another 20 mL of the solvent and repeat the sonication and centrifugation steps.

  • Combine the supernatants.

  • Evaporate the solvent under reduced pressure to obtain the crude extract.

Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample and Standard Preparation:

  • Dissolve the crude alkaloid extract in a known volume of methanol or ethyl acetate.

  • Prepare a series of standard solutions of anabasine of known concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL) in the same solvent.

  • If using an internal standard, add a constant amount of the internal standard (e.g., d4-anabasine or quinoline) to all samples and standards.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 7890 GC or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Injector: Split/splitless, operated in splitless mode. Injection volume: 1 µL.

  • Injector Temperature: 250°C.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 70°C, hold for 2 minutes.

    • Ramp to 250°C at a rate of 10°C/min.

    • Hold at 250°C for 5 minutes.

  • Mass Spectrometer: Agilent 7000 Triple Quadrupole MS or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230°C.

  • Transfer Line Temperature: 280°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for higher selectivity and sensitivity.

    • Anabasine Quantifier Ion: m/z 162

    • Anabasine Qualifier Ions: m/z 84, 133

• Data Analysis:

  • Construct a calibration curve by plotting the peak area of anabasine (or the ratio of the anabasine peak area to the internal standard peak area) against the concentration of the standard solutions.

  • Determine the concentration of anabasine in the plant extract by interpolating its peak area (or peak area ratio) on the calibration curve.

Quantification by High-Performance Liquid Chromatography (HPLC)

• Sample and Standard Preparation:

  • Prepare samples and standards as described for GC-MS analysis, using the mobile phase as the solvent.

• HPLC Instrumentation and Conditions:

  • HPLC System: Waters Alliance 2795 or equivalent.

  • Column: C18 reverse-phase column (e.g., Phenomenex Luna C18, 250 x 4.6 mm, 5 µm).

  • Mobile Phase: A mixture of an aqueous buffer and an organic solvent. An example is a gradient elution with:

    • Solvent A: 0.1% formic acid in water.

    • Solvent B: Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 10-20 µL.

  • Detector: UV-Vis detector set at 260 nm or a mass spectrometer (LC-MS).

• Data Analysis:

  • Perform data analysis as described for GC-MS, using the peak areas obtained from the HPLC chromatograms.

Conclusion

Nicotiana glauca is a rich natural source of the alkaloid anabasine. The concentration of anabasine is highest in the leaves and fruits. The protocols detailed in this guide provide robust and reproducible methods for the extraction and quantification of anabasine, which are essential for phytochemical research, drug discovery, and the toxicological assessment of this plant species. The choice of method will depend on the specific research goals, available equipment, and desired sample throughput. The provided biosynthetic pathway and experimental workflow diagrams offer a clear conceptual framework for understanding and investigating anabasine in Nicotiana glauca.

References

• 1. Revisiting anabasine biosynthesis in tobacco hairy roots expressing plant lysine decarboxylase gene by using 15N-labeled lysine - 文献詳細 - Ceek.jp Altmetrics [altmetrics.ceek.jp]
• 2. researchgate.net [researchgate.net]
• 3. Quantitation of the minor tobacco alkaloids nornicotine, anatabine, and anabasine in smokers’ urine by high throughput liquid chromatography mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Throughput Analysis of Anabasine in Biological Matrices using (S)-Anabasine-d4 as an Internal Standard by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a robust and sensitive method for the quantitative analysis of anabasine (B190304) in biological samples, such as urine and plasma, using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard, (S)-Anabasine-d4, ensures high accuracy and precision by compensating for matrix effects and variations in sample processing. The described protocols are suitable for researchers, scientists, and drug development professionals requiring reliable quantification of anabasine for tobacco exposure assessment and pharmacokinetic studies.

Introduction

Anabasine is an alkaloid found in tobacco and is a specific biomarker for tobacco use, as it is not present in nicotine (B1678760) replacement therapies. Accurate quantification of anabasine is crucial for distinguishing between tobacco users and individuals using non-tobacco nicotine products. LC-MS/MS offers high selectivity and sensitivity for this purpose. The incorporation of a deuterated internal standard, (S)-Anabasine-d4, which co-elutes with the analyte but is mass-differentiated, is essential for correcting analytical variability. This document provides detailed protocols for sample preparation and LC-MS/MS analysis.

Chemical Structures

Caption: Chemical structures of (S)-Anabasine and (S)-Anabasine-d4.

Experimental Protocols

Sample Preparation (Urine) - Protein Precipitation Method

This protocol is a simple and rapid method suitable for high-throughput analysis.[1][2]

• Sample Thawing: Thaw frozen urine samples and store them under refrigeration until preparation.[1]

• Aliquoting: In an Eppendorf tube, add 30 µL of the urine sample.[1]

• Internal Standard Spiking: Add 5 µL of a deuterated internal standard solution containing (S)-Anabasine-d4.[1]

• Protein Precipitation: Add 90 µL of acetonitrile (B52724) to the sample mixture.[1]

• Vortexing and Centrifugation: Vortex the mixture and then centrifuge at 15,000 rpm for 10 minutes to pellet the precipitated proteins.[1]

• Supernatant Transfer: Carefully transfer 30 µL of the clear supernatant to a new tube.[1]

• Dilution: Dilute the supernatant with 120 µL of distilled water.[1]

• Injection: Inject 7 µL of the final diluted sample directly into the LC-MS/MS system.[1]

Sample Preparation (Urine) - Centrifugal Clarification Method

This method minimizes sample cleanup while effectively removing particulates.[3]

• Internal Standard Spiking: Spike each urine sample with 0.1 volume of an internal standard solution containing (S)-Anabasine-d4 in methanol.[3]

• Centrifugation: Centrifuge the samples at 13,000g for 5 minutes in a fixed-angle rotor.[3]

• Supernatant Collection: Collect the supernatant for direct injection into the LC-MS/MS system.[3]

LC-MS/MS Analysis

The following are typical LC-MS/MS conditions. Optimization may be required based on the specific instrumentation used.

Liquid Chromatography Conditions:

Parameter	Condition
Column	Kinetex EVO C18 (2.1 mm × 150 mm, 5 µm) or equivalent[1]
Mobile Phase A	30 mM Ammonium Bicarbonate in water[1]
Mobile Phase B	Acetonitrile[1]
Flow Rate	0.4 mL/min[1]
Injection Volume	7 µL[1]
Column Oven Temp.	40°C[4]
Gradient	Start with 91% A for 1.6 min, step to 85% A within 0.1 min, hold for 3 min, and re-equilibrate at 91% A from 4.7 to 6.5 min.[1]

Mass Spectrometry Conditions:

Parameter	Condition
Instrument	Waters XEVO TQ-S tandem quadrupole mass spectrometer or equivalent[1]
Ionization Mode	Electrospray Ionization (ESI), Positive[4][5]
Monitoring Mode	Multiple Reaction Monitoring (MRM)
(S)-Anabasine Transition	m/z 163.13 → 91.63[6]
(S)-Anabasine-d4 Transition	m/z 167.20 → 96.19[6]

Quantitative Data Summary

The use of (S)-Anabasine-d4 as an internal standard allows for accurate and precise quantification over a wide dynamic range. The following table summarizes typical method performance characteristics reported in the literature.

Parameter	Performance
Linearity (r²)	>0.995[6][7]
Lower Limit of Quantification (LLOQ)	0.2 ng/mL[8]
Accuracy (% Bias)	-10.1% to 5.3%[2]
Precision (CV%)	Within-run: 2.9-9.4%, Between-run: 4.8-8.7%[2]
Extraction Recovery	87-109%[2]

Workflow and Pathway Diagrams

Caption: Experimental workflow for the LC-MS/MS analysis of anabasine.

Caption: Role of (S)-Anabasine-d4 as an internal standard.

Conclusion

The LC-MS/MS method employing (S)-Anabasine-d4 as an internal standard provides a highly reliable and efficient means for the quantification of anabasine in biological specimens. The protocols outlined in this application note are designed for high-throughput environments and deliver the accuracy and precision required for clinical research and drug development applications. The use of a deuterated internal standard is critical for mitigating matrix effects and ensuring data integrity.

References

• 1. mdpi.com [mdpi.com]
• 2. A Simple and High-Throughput LC-MS-MS Method for Simultaneous Measurement of Nicotine, Cotinine, 3-OH Cotinine, Nornicotine and Anabasine in Urine and Its Application in the General Korean Population - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Validation of a LC-MS/MS Method for Quantifying Urinary Nicotine, Six Nicotine Metabolites and the Minor Tobacco Alkaloids—Anatabine and Anabasine—in Smokers' Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sdiarticle4.com [sdiarticle4.com]
• 6. Rapid and Accurate LC-MS/MS Analysis of Nicotine and Related Compounds in Urine Using Raptor Biphenyl LC Columns and MS-Friendly Mobile Phases [restek.com]
• 7. stacks.cdc.gov [stacks.cdc.gov]
• 8. Quantitation of the minor tobacco alkaloids nornicotine, anatabine, and anabasine in smokers’ urine by high throughput liquid chromatography mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocol: High-Throughput LC-MS/MS Assay for Nicotine and its Major Metabolites in Human Plasma Using (S)-Anabasine-d4 as an Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous quantification of nicotine (B1678760) and its primary metabolites, cotinine (B1669453) and trans-3'-hydroxycotinine, in human plasma. The method employs (S)-Anabasine-d4 as a deuterated internal standard to ensure accuracy and precision. A straightforward protein precipitation protocol is utilized for sample preparation, enabling high-throughput analysis suitable for clinical research and drug development studies. The chromatographic separation is achieved on a C18 reversed-phase column with a rapid gradient elution, followed by detection using a triple quadrupole mass spectrometer operating in positive ion electrospray ionization mode. This method provides excellent linearity, sensitivity, and reproducibility for the analysis of these key biomarkers of tobacco exposure.

Introduction

Nicotine is the principal psychoactive alkaloid in tobacco, and its metabolism is a critical area of study in toxicology, pharmacology, and clinical research. The primary metabolic pathway of nicotine in humans involves its conversion to cotinine, which is further metabolized to trans-3'-hydroxycotinine.[1][2] The quantification of nicotine and its metabolites in biological fluids is essential for assessing tobacco use, monitoring smoking cessation therapies, and understanding individual variations in nicotine metabolism.[3][4]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for the analysis of these compounds due to its high sensitivity, selectivity, and specificity.[5][6] The use of a stable isotope-labeled internal standard is crucial for correcting variations in sample preparation and instrument response. (S)-Anabasine-d4 is a suitable internal standard for this application due to its structural similarity to the analytes and its distinct mass-to-charge ratio.

This application note provides a detailed protocol for a high-throughput LC-MS/MS method for the simultaneous determination of nicotine, cotinine, and trans-3'-hydroxycotinine in human plasma using (S)-Anabasine-d4 as the internal standard.

Experimental

Materials and Reagents

• Analytes and Internal Standard:

  • Nicotine (Sigma-Aldrich)

  • Cotinine (Sigma-Aldrich)

  • trans-3'-Hydroxycotinine (Toronto Research Chemicals)

  • (S)-Anabasine-d4 (Toronto Research Chemicals)

• Solvents and Chemicals:

  • Methanol (B129727) (HPLC Grade, Fisher Scientific)

  • Acetonitrile (B52724) (HPLC Grade, Fisher Scientific)

  • Water (LC-MS Grade, Fisher Scientific)

  • Formic Acid (Optima™ LC/MS Grade, Fisher Scientific)

  • Ammonium Acetate (Sigma-Aldrich)

• Human Plasma: Sourced from a certified vendor and stored at -80 °C.

Instrumentation

• Liquid Chromatograph: Shimadzu Nexera X2 or equivalent UHPLC system

• Mass Spectrometer: SCIEX Triple Quad™ 5500 or equivalent tandem mass spectrometer with an electrospray ionization (ESI) source.

• Analytical Column: Phenomenex Kinetex® 2.6 µm C18 100 Å, 50 x 2.1 mm or equivalent.

Standard Solutions Preparation

Stock solutions of nicotine, cotinine, trans-3'-hydroxycotinine, and (S)-Anabasine-d4 were prepared in methanol at a concentration of 1 mg/mL. Working standard solutions were prepared by serial dilution of the stock solutions with a 50:50 methanol/water mixture. The internal standard working solution was prepared at a concentration of 100 ng/mL in methanol.

Sample Preparation Protocol

A simple and rapid protein precipitation method was employed for plasma sample preparation:

• Allow plasma samples to thaw at room temperature.

• To 100 µL of plasma in a 1.5 mL microcentrifuge tube, add 20 µL of the 100 ng/mL (S)-Anabasine-d4 internal standard working solution.

• Vortex for 5 seconds.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex vigorously for 30 seconds.

• Centrifuge at 13,000 rpm for 10 minutes at 4 °C.

• Transfer 200 µL of the supernatant to an autosampler vial.

• Inject 5 µL into the LC-MS/MS system.

LC-MS/MS Method

Liquid Chromatography Conditions:

Parameter	Value
Column	Phenomenex Kinetex® 2.6 µm C18 100 Å, 50 x 2.1 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient Program
Time (min)	%B
0.0	5
0.5	5
3.0	60
3.1	95
4.0	95
4.1	5
5.0	5

Mass Spectrometry Conditions:

The mass spectrometer was operated in the positive ion electrospray ionization (ESI+) mode. The ion source parameters were optimized for maximum signal intensity. Multiple Reaction Monitoring (MRM) was used for the quantification of the analytes and the internal standard.

Parameter	Value
Ionization Mode	ESI Positive
Curtain Gas (CUR)	30 psi
Collision Gas (CAD)	Medium
IonSpray Voltage (IS)	5500 V
Temperature (TEM)	500 °C
Ion Source Gas 1 (GS1)	50 psi
Ion Source Gas 2 (GS2)	50 psi

MRM Transitions:

The following MRM transitions were monitored:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)
Nicotine	163.1	132.1	21
Cotinine	177.1	98.1	25
trans-3'-Hydroxycotinine	193.1	80.1	30
(S)-Anabasine-d4 (IS)	167.2	134.2	21

Results and Discussion

Linearity and Sensitivity

The method demonstrated excellent linearity over the concentration ranges typically found in smokers' plasma. The calibration curves were constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte. A linear regression with a weighting factor of 1/x² was used.

Analyte	Linear Range (ng/mL)	R²	LLOQ (ng/mL)
Nicotine	0.5 - 500	> 0.995	0.5
Cotinine	1.0 - 1000	> 0.995	1.0
trans-3'-Hydroxycotinine	1.0 - 1000	> 0.995	1.0

The lower limit of quantification (LLOQ) was determined as the lowest concentration on the calibration curve with a signal-to-noise ratio of at least 10 and acceptable precision and accuracy.

Precision and Accuracy

The intra- and inter-day precision and accuracy were evaluated by analyzing quality control (QC) samples at low, medium, and high concentrations on three different days. The results are summarized in the table below, demonstrating that the method is both precise and accurate.

Analyte	QC Level	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
Nicotine	Low (1.5 ng/mL)	< 10	< 12	95 - 105
Medium (50 ng/mL)	< 8	< 10	97 - 103
High (400 ng/mL)	< 7	< 9	98 - 102
Cotinine	Low (3 ng/mL)	< 9	< 11	96 - 104
Medium (100 ng/mL)	< 7	< 9	98 - 102
High (800 ng/mL)	< 6	< 8	99 - 101
trans-3'-Hydroxycotinine	Low (3 ng/mL)	< 11	< 13	94 - 106
Medium (100 ng/mL)	< 8	< 10	97 - 103
High (800 ng/mL)	< 7	< 9	98 - 102

Visualizations

Caption: Nicotine Metabolism Pathway.

Caption: Experimental Workflow.

Conclusion

This application note describes a simple, rapid, and reliable LC-MS/MS method for the simultaneous quantification of nicotine, cotinine, and trans-3'-hydroxycotinine in human plasma. The use of (S)-Anabasine-d4 as an internal standard ensures high accuracy and precision. The method is suitable for high-throughput analysis in clinical and research settings, providing a valuable tool for studies involving tobacco exposure and nicotine metabolism.

References

• 1. Rapid and Accurate LC-MS/MS Analysis of Nicotine and Related Compounds in Urine Using Raptor Biphenyl LC Columns and MS-Friendly Mobile Phases [restek.com]
• 2. Validation of a LC-MS/MS Method for Quantifying Urinary Nicotine, Six Nicotine Metabolites and the Minor Tobacco Alkaloids—Anatabine and Anabasine—in Smokers' Urine | PLOS One [journals.plos.org]
• 3. A novel validated procedure for the determination of nicotine, eight nicotine metabolites and two minor tobacco alkaloids in human plasma or urine by solid-phase extraction coupled with liquid chromatography-electrospray ionization-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Validation of a LC-MS/MS Method for Quantifying Urinary Nicotine, Six Nicotine Metabolites and the Minor Tobacco Alkaloids—Anatabine and Anabasine—in Smokers' Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Review of HPLC-MS methods for the analysis of nicotine and its active metabolite cotinine in various biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of Nicotine Impurities in Nicotine Pouches Using (S)-Anabasine-d4

Introduction

Nicotine (B1678760) pouches are a growing category of oral nicotine products that do not contain tobacco leaf. The nicotine used in these pouches can be derived from tobacco or synthesized.[1][2][3] Regardless of the source, the purity of nicotine is a critical quality attribute, as various related compounds and degradation products can be present as impurities.[2][4][5] Regulatory bodies and quality control laboratories require robust analytical methods to accurately quantify these impurities to ensure product safety and consistency.[6]

Common impurities found in nicotine products include anatabine, anabasine, nicotine-N'-oxide, myosmine, β-nicotyrine, cotinine, and nornicotine.[1][4][5][6] The United States Pharmacopeia (USP) and European Pharmacopoeia (EP) have established limits for several of these impurities in pharmaceutical-grade nicotine.[6]

This application note describes a detailed protocol for the simultaneous quantification of seven nicotine impurities in nicotine pouches using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The method incorporates the use of isotopically labeled internal standards, including (S)-Anabasine-d4, to ensure high accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response.[3][6][7]

Logical Relationship of Nicotine and its Impurities

The following diagram illustrates the relationship between nicotine and its common impurities, which can be structurally related alkaloids, degradation products, or metabolites.

Caption: Relationship between Nicotine and Common Impurities.

Experimental Protocols

This protocol is based on established methods for the analysis of nicotine impurities in oral tobacco products.[1][3][6][7]

Materials and Reagents

• Standards: (S)-Nicotine, (S)-Anabasine, (S)-Anatabine, (S)-Cotinine, (S)-Nornicotine, Myosmine, β-Nicotyrine, Nicotine-N'-oxide.

• Internal Standards: (S)-Anabasine-d4, (S)-Anatabine-d4, (S)-Cotinine-d3, (S)-Nornicotine-d4, Myosmine-d4, β-Nicotyrine-d3, Nicotine-N'-oxide-d3.

• Solvents: Methanol (LC-MS grade), Acetonitrile (LC-MS grade), Water (Type I, ultrapure).

• Reagents: Ammonium (B1175870) formate (B1220265), Ammonium hydroxide, Formic acid.

• Nicotine Pouches: Commercial samples for analysis.

Preparation of Standard Solutions

2.1. Individual Stock Solutions (1000 µg/mL):

• Accurately weigh approximately 10 mg of each analytical standard and internal standard into separate 10 mL volumetric flasks.
• Dissolve and dilute to volume with methanol.[8]

2.2. Intermediate Standard Mix (10 µg/mL):

• Prepare a mixed standard solution by appropriately diluting the individual stock solutions with methanol.

2.3. Internal Standard Spiking Solution (1 µg/mL):

• Prepare a mixed internal standard solution containing (S)-Anabasine-d4 and the other deuterated standards by diluting the individual internal standard stock solutions with methanol.[8]

2.4. Calibration Curve Standards (1 - 1000 ng/mL):

• Prepare a series of calibration standards by serial dilution of the intermediate standard mix with an appropriate solvent (e.g., 70:30 methanol/water).[6]
• Spike each calibration standard with the internal standard spiking solution to a final concentration of 50 ng/mL.

Sample Preparation

3.1. Pouch Extraction:

• Accurately weigh the contents of one nicotine pouch.
• Transfer the contents to a 50 mL polypropylene (B1209903) centrifuge tube.
• Add 20 mL of extraction solution (e.g., 100 mM ammonium formate buffer, pH 3).[6]
• Add a specific volume of the internal standard spiking solution (e.g., 100 µL of 1 µg/mL).
• Cap the tube and shake vigorously on an orbital shaker for 30-60 minutes.

3.2. Centrifugation and Filtration:

• Centrifuge the extract at 4000 rpm for 10 minutes.
• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

Experimental Workflow

The following diagram outlines the major steps in the analytical workflow for quantifying nicotine impurities in nicotine pouches.

Caption: Experimental Workflow for Nicotine Impurity Analysis.

LC-MS/MS Instrumentation and Conditions

• LC System: UPLC or HPLC system capable of binary gradient elution.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ion Source: Electrospray Ionization (ESI), positive mode.

Table 1: Chromatographic Conditions

Parameter	Value
Column	C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 1.7 µm)
Mobile Phase A	10 mM Ammonium Formate in Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Start at 5% B, ramp to 95% B over 5 minutes, hold for 1 min, return to initial conditions
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Table 2: MS/MS Parameters (MRM Transitions)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Nicotine	163.1	130.1	15
Anabasine	163.1	130.1	15
Anabasine-d4	167.1	134.1	15
Anatabine	161.1	130.1	18
Anatabine-d4	165.1	134.1	18
Cotinine	177.1	80.1	20
Cotinine-d3	180.1	80.1	20
Nornicotine	149.1	132.1	12
Nornicotine-d4	153.1	136.1	12
Myosmine	147.1	91.1	25
Myosmine-d4	151.1	95.1	25
β-Nicotyrine	159.1	117.1	22
β-Nicotyrine-d3	162.1	120.1	22
Nicotine-N'-oxide	179.1	162.1	10
Nicotine-N'-oxide-d3	182.1	165.1	10

Note: MRM transitions and collision energies should be optimized for the specific instrument used.

Data Presentation and Quantitative Analysis

The use of (S)-Anabasine-d4 as an internal standard for the quantification of (S)-Anabasine allows for accurate determination by correcting for any analyte loss during sample preparation and for variations in instrument response. A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte.

Table 3: Method Validation Parameters

The following table summarizes typical method performance characteristics, based on published data.[2][3][7]

Analyte	Linearity (R²)	LOD (µg/g)	LOQ (µg/g)	Recovery (%)
Anabasine	>0.998	0.05 - 0.1	0.15 - 0.3	92 - 108
Anatabine	>0.998	0.05 - 0.1	0.15 - 0.3	90 - 110
Cotinine	>0.997	0.02 - 0.08	0.06 - 0.27	95 - 105
Nornicotine	>0.998	0.05 - 0.1	0.15 - 0.3	88 - 107
Myosmine	>0.996	0.01 - 0.05	0.03 - 0.15	93 - 104
β-Nicotyrine	>0.996	0.01 - 0.05	0.03 - 0.15	91 - 106
Nicotine-N'-oxide	>0.997	0.1 - 0.5	0.3 - 1.5	85 - 110

Table 4: Example Quantitative Data in Nicotine Pouches

The following table presents hypothetical quantitative results for nicotine impurities in two different nicotine pouch products.

Impurity	Product A (µg/g)	Product B (µg/g)
Anabasine	2.5	< LOQ
Anatabine	15.8	1.2
Cotinine	5.2	0.8
Nornicotine	8.9	< LOQ
Myosmine	1.1	< LOQ
β-Nicotyrine	< LOQ	< LOQ
Nicotine-N'-oxide	22.4	3.1
Total Impurities	55.9	5.1

Conclusion

The described LC-MS/MS method utilizing (S)-Anabasine-d4 as an internal standard provides a robust, sensitive, and selective approach for the quantification of nicotine impurities in nicotine pouches. The use of an isotopically labeled internal standard for each analyte is crucial for achieving the high accuracy and precision required for quality control and regulatory compliance. This protocol offers a comprehensive framework for researchers, scientists, and drug development professionals to implement reliable impurity profiling of nicotine pouch products.

References

• 1. Determination of Nicotine Impurities and Degradants in Nicotine Pouches by LC-MS/MS | CORESTA [coresta.org]
• 2. Determination of Nicotine-Related Impurities in Nicotine Pouches and Tobacco-Containing Products by Liquid Chromatograp… [ouci.dntb.gov.ua]
• 3. mdpi.com [mdpi.com]
• 4. Frontiers | Comparison of genotoxic impurities in extracted nicotine vs. synthetic nicotine [frontiersin.org]
• 5. Comparison of genotoxic impurities in extracted nicotine vs. synthetic nicotine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. coresta.org [coresta.org]

Application Note & Protocol: Preparation of (S)-Anabasine-d4 Calibration Standards

Audience: Researchers, scientists, and drug development professionals.

Introduction: (S)-Anabasine is a minor tobacco alkaloid and a metabolite of nicotine (B1678760). Its quantification in biological matrices is crucial for tobacco exposure studies and in the development of nicotine replacement therapies. Accurate quantification using methods like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) requires the use of stable isotope-labeled internal standards, such as (S)-Anabasine-d4, to construct a reliable calibration curve. This document provides a detailed protocol for the preparation of (S)-Anabasine-d4 calibration standards for research and analytical purposes. While the focus is on (S)-Anabasine-d4, the described procedures are also applicable to the more commonly available racemic mixtures, such as (R,S)-Anabasine-d4.

Experimental Protocols

1. Materials and Reagents:

• (S)-Anabasine-d4 (or (R,S)-Anabasine-d4) certified reference material[1][2]

• Methanol (B129727) (HPLC grade or higher)[3]

• Acetonitrile (HPLC grade or higher)

• Water (HPLC grade or higher)

• Ammonium Acetate

• Formic Acid

• Volumetric flasks (Class A)

• Calibrated pipettes or micropipettes

• Analytical balance

2. Preparation of Stock Solutions:

A primary stock solution of (S)-Anabasine-d4 is prepared, from which working stock solutions of lower concentrations are made.

2.1. Primary Stock Solution (e.g., 1000 µg/mL):

• Accurately weigh approximately 10 mg of (S)-Anabasine-d4 neat material into a 10 mL Class A volumetric flask.[3]

• Record the exact weight to the nearest 0.1 mg.[3]

• Dissolve the material in methanol and dilute to the mark.[3]

• Cap the flask and vortex thoroughly to ensure complete dissolution.

• This primary stock solution should be stored at 4°C when not in use.[1]

2.2. Working Stock Solution (e.g., 10 µg/mL):

• Allow the primary stock solution to equilibrate to room temperature.

• Using a calibrated pipette, transfer 1.00 mL of the 1000 µg/mL primary stock solution into a 100 mL Class A volumetric flask.

• Dilute to the mark with methanol and mix well.

• This working stock solution can be used to prepare the calibration standards.

3. Preparation of Calibration Curve Standards:

Calibration standards are prepared by performing serial dilutions of the working stock solution. The concentration range should be appropriate for the expected analyte concentrations in the samples.

3.1. Serial Dilution Procedure:

Prepare a series of calibration standards in a suitable matrix (e.g., blank plasma, urine, or the mobile phase used for LC-MS/MS analysis). An example of preparing a calibration curve ranging from 2 ng/mL to 200 ng/mL is provided below.[4]

• Standard 1 (200 ng/mL): Add 20 µL of the 10 µg/mL working stock solution to 980 µL of the matrix.

• Standard 2 (100 ng/mL): Add 10 µL of the 10 µg/mL working stock solution to 990 µL of the matrix.[4]

• Standard 3 (50 ng/mL): Add 5 µL of the 10 µg/mL working stock solution to 995 µL of the matrix.[4]

• Standard 4 (20 ng/mL): Add 2 µL of the 10 µg/mL working stock solution to 998 µL of the matrix.[4]

• Standard 5 (5 ng/mL): Take 250 µL of Standard 3 (50 ng/mL) and add 2250 µL of the matrix.

• Standard 6 (2 ng/mL): Take 100 µL of Standard 3 (50 ng/mL) and add 2400 µL of the matrix.[4]

Vortex each standard thoroughly after preparation. These standards are now ready for analysis.

Data Presentation

The following table summarizes a typical set of calibration standards for (S)-Anabasine-d4.

Standard Level	Concentration (ng/mL)	Volume of Working Stock (10 µg/mL)	Final Volume (µL)
1	200	20 µL	1000
2	100	10 µL	1000
3	50	5 µL	1000
4	20	2 µL	1000
5	5	50 µL of 100 ng/mL std	1000
6	2	20 µL of 100 ng/mL std	1000

Mandatory Visualization

The following diagram illustrates the workflow for the preparation of (S)-Anabasine-d4 calibration standards.

Caption: Workflow for (S)-Anabasine-d4 Calibration Standard Preparation.

References

• 1. (R,S)-Anabasine-2,4,5,6-d4 | LGC Standards [lgcstandards.com]
• 2. (±)-Anabasine-D4 HCl | Certified Solutions Standards | Certified Reference Materials - Cerilliant [cerilliant.com]
• 3. coresta.org [coresta.org]
• 4. academic.oup.com [academic.oup.com]

Analysis of Minor Tobacco Alkaloids in Environmental Samples using (S)-Anabasine-d4 as an Internal Standard

Application Note & Protocol

Introduction

Minor tobacco alkaloids, such as anabasine, anatabine, and nornicotine, are compounds found in tobacco products alongside the major alkaloid, nicotine (B1678760). Their presence in environmental samples, including water and soil, can serve as specific biomarkers for tobacco use and contamination from tobacco-related waste. Unlike nicotine, which is also present in nicotine replacement therapies, minor alkaloids are more indicative of exposure to actual tobacco products.[1][2] The quantitative analysis of these compounds in environmental matrices is crucial for environmental monitoring, public health studies, and understanding the fate and transport of tobacco-related pollutants.

This document provides detailed protocols for the extraction and quantification of minor tobacco alkaloids from environmental samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard, (S)-Anabasine-d4, is critical for accurate and precise quantification by correcting for matrix effects and variations in sample preparation and instrument response.

Analytical Approach

The determination of minor tobacco alkaloids in complex environmental matrices at trace levels requires a highly sensitive and selective analytical technique. LC-MS/MS has become the method of choice due to its ability to separate the analytes of interest from co-eluting matrix components and provide unambiguous identification and quantification.[3] The general workflow for the analysis involves sample collection, preparation (extraction and cleanup), chromatographic separation, and mass spectrometric detection.

Experimental Protocols

Protocol 1: Analysis of Minor Tobacco Alkaloids in Wastewater by Direct Injection LC-MS/MS

This protocol is adapted from a method for the direct injection analysis of tobacco-specific alkaloids in wastewater.[4]

1. Sample Preparation: a. Collect wastewater samples in clean, amber glass bottles and store at 4°C. b. Acidify 1 mL of the wastewater sample to pH 2 with formic acid. c. Filter the acidified sample through a 0.2 μm regenerated cellulose (B213188) (RC) syringe filter. d. Spike the filtered sample with an internal standard solution containing (S)-Anabasine-d4 to a final concentration of 1 ng/mL. e. The sample is now ready for LC-MS/MS analysis.

2. LC-MS/MS Conditions:

• Liquid Chromatography:

  • Column: A suitable reversed-phase column, such as a C18 column (e.g., Acquity UPLC BEH C18, 1.7 μm, 2.1 mm x 100 mm).[5]

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A typical gradient would start at a low percentage of Mobile Phase B, ramp up to a high percentage to elute the analytes, and then return to initial conditions for re-equilibration.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Injection Volume: 10 - 50 μL.[4]

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions should be optimized for each analyte and the internal standard. For anabasine, a common transition is m/z 163.2 → 134.1. For (S)-Anabasine-d4, the transition would be m/z 167.2 → 138.1.[6]

Protocol 2: Analysis of Minor Tobacco Alkaloids in Water by Solid-Phase Extraction (SPE) LC-MS/MS

This protocol is a general approach for the extraction and concentration of tobacco alkaloids from water samples.[2][7]

1. Sample Preparation and SPE: a. Adjust the pH of a 100 mL water sample to approximately 6.0 using a phosphate (B84403) buffer.[7] b. Add the internal standard solution, including (S)-Anabasine-d4. c. Condition a mixed-mode cation exchange SPE cartridge (e.g., Oasis MCX or equivalent) with methanol (B129727) followed by water. d. Load the sample onto the SPE cartridge at a flow rate of 1-2 mL/min. e. Wash the cartridge with a weak organic solvent (e.g., methanol) to remove interferences. f. Dry the cartridge under vacuum. g. Elute the alkaloids with a small volume of a basic organic solvent mixture (e.g., 5% ammonium (B1175870) hydroxide (B78521) in methanol or a mixture of dichloromethane, isopropanol, and ammonium hydroxide).[7] h. Evaporate the eluate to dryness under a gentle stream of nitrogen. i. Reconstitute the residue in a small volume of the initial mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Conditions:

• Follow the LC-MS/MS conditions as described in Protocol 1.

Protocol 3: Analysis of Minor Tobacco Alkaloids in Soil by Ultrasonic Extraction LC-MS/MS

This protocol is adapted from methods for the ultrasonic extraction of alkaloids from solid matrices like tobacco.[3][8]

1. Sample Preparation and Extraction: a. Air-dry the soil sample and sieve it to remove large debris. b. Weigh approximately 5 g of the homogenized soil sample into a centrifuge tube. c. Add the internal standard solution, including (S)-Anabasine-d4. d. Add 10 mL of an extraction solvent (e.g., a mixture of methanol and a basic aqueous solution). e. Vortex the sample for 1 minute. f. Place the sample in an ultrasonic bath for 30-60 minutes.[9] g. Centrifuge the sample at high speed (e.g., 4000 rpm for 10 minutes). h. Collect the supernatant. i. The supernatant can be directly injected for LC-MS/MS analysis or subjected to a cleanup step (e.g., SPE as in Protocol 2) if the matrix is complex.

2. LC-MS/MS Conditions:

• Follow the LC-MS/MS conditions as described in Protocol 1.

Quantitative Data Summary

The following tables summarize the quantitative data for the analysis of minor tobacco alkaloids from various studies.

Table 1: LC-MS/MS Method Performance for Minor Tobacco Alkaloids

Analyte	Linearity Range	Limit of Quantitation (LOQ)	Recovery (%)	Matrix	Reference
Anabasine	0.4 - 200 ng/mL	0.2 ng/mL	-	Urine	[1]
Anatabine	-	0.15 ng/mL	-	Urine	[1]
Nornicotine	-	0.6 ng/mL	-	Urine	[1]
Anabasine	0.10 - 800 ng/L	1.0 ng/L	76 - 103%	Wastewater	[4]
Anatabine	0.10 - 800 ng/L	2.7 ng/L	76 - 103%	Wastewater	[4]
Anabasine	-	0.029 ng/mL	>70%	Urine	[5]
Anatabine	-	0.029 ng/mL	>70%	Urine	[5]

Table 2: Concentrations of Minor Tobacco Alkaloids in Environmental Samples

Analyte	Concentration Range	Sample Type	Location	Reference
Anabasine	5.0 - 33 ng/L	Wastewater	Australia	[4]
Anatabine	12 - 41 ng/L	Wastewater	Australia	[4]
Anabasine	9.2 - 7430 ng/L	Wastewater Influent	Australia
Anatabine	9.2 - 7430 ng/L	Wastewater Influent	Australia
Anabasine	Median: 5.53 ng/mL	Smokers' Urine	-
Anatabine	Median: 4.02 ng/mL	Smokers' Urine	-

Visualizations

Caption: General workflow for the analysis of minor tobacco alkaloids.

Caption: Detailed workflow for SPE of water samples.

References

• 1. [PDF] Simultaneous determination of alkaloids and their related tobacco-specific nitrosamines in tobacco leaves using LC-MS-MS. | Semantic Scholar [semanticscholar.org]
• 2. Fractionation and Extraction Optimization of Potentially Valuable Compounds and Their Profiling in Six Varieties of Two Nicotiana Species - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pyrrolizidine Alkaloid Extraction and Analysis: Recent Updates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sample Preparation of alkaloids [epharmacognosy.com]
• 5. uvadoc.uva.es [uvadoc.uva.es]
• 6. Simultaneous determination of alkaloids and their related tobacco-specific nitrosamines in tobacco leaves using LC-MS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Determination of nicotine, anabasine, and cotinine in urine and saliva samples using single-drop microextraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]
• 9. researchgate.net [researchgate.net]

(S)-Anabasine-d4: A High-Resolution Mass Spectrometry Internal Standard for Accurate Biomarker Analysis

(S)-Anabasine-d4 is a deuterated form of the tobacco alkaloid anabasine (B190304). Its application in high-resolution mass spectrometry (HRMS) is primarily as an internal standard for the accurate quantification of anabasine in various biological matrices. This is particularly crucial in clinical and research settings for monitoring tobacco use, especially in individuals using nicotine (B1678760) replacement therapies (NRTs), as anabasine is a specific biomarker for tobacco consumption.

Application in Quantitative Analysis

(S)-Anabasine-d4 plays a critical role in isotope dilution mass spectrometry, a powerful technique for precise quantification. By introducing a known amount of the deuterated standard into a sample, variations in sample preparation and instrument response can be normalized, leading to highly accurate and reproducible results. This is essential for distinguishing between nicotine from tobacco products and that from therapeutic sources.[1][2][3]

The primary application lies in the analysis of urine samples to assess tobacco exposure.[1][2][4][5] Anabasine, being a minor alkaloid in tobacco, is a reliable indicator of recent tobacco use.[6][7] The use of (S)-Anabasine-d4 as an internal standard allows for the development of sensitive and specific methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), to detect even low levels of anabasine.[1][2][5]

Quantitative Data Summary

The following table summarizes key quantitative parameters from various studies that have utilized deuterated anabasine as an internal standard for the quantification of anabasine in urine.

Parameter	Value	Matrix	Analytical Method	Reference
Limit of Quantitation (LOQ)	0.2 ng/mL	Urine	LC-MS/MS	[1]
Limit of Quantitation (LOQ)	>3 ng/mL	Urine	Not specified	[1]
Reportable Range	1.2 to 62.3 ng/mL (Anatabine)	Urine	LC-MS/MS	[5]
Reportable Range	<0.60 to 30.0 ng/mL (Anabasine)	Urine	LC-MS/MS	[5]
Cut-off for Abstinence	<2 ng/mL	Urine	Not specified	[3]

Experimental Protocols

Protocol 1: Quantification of Anabasine in Urine by LC-MS/MS

This protocol outlines a typical workflow for the quantitative analysis of anabasine in human urine using (S)-Anabasine-d4 as an internal standard.

1. Sample Preparation:

• To 100 µL of urine sample, add 50 µL of the internal standard spiking solution containing (S)-Anabasine-d4.[5]

• For hydrolysis of conjugated metabolites, treat the sample with a suitable enzyme (e.g., β-glucuronidase).

• Precipitate proteins and other matrix components by adding a solvent like acetone.[5]

• Centrifuge the sample to pellet the precipitate.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

2. Liquid Chromatography (LC) Conditions:

• Column: A C18 reversed-phase column is typically used for separation.[1]

• Mobile Phase: A gradient elution with a mixture of an aqueous solution containing an acid (e.g., 0.2% TFA) and an organic solvent (e.g., methanol (B129727) or acetonitrile) is commonly employed.[1]

• Flow Rate: A flow rate of around 1 mL/min is often used.[1]

• Injection Volume: A small volume (e.g., 10 µL) of the prepared sample is injected.

3. High-Resolution Mass Spectrometry (HRMS) Conditions:

• Ionization Mode: Electrospray ionization (ESI) in the positive ion mode is generally used.[5]

• Acquisition Mode: Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) is employed for high selectivity and sensitivity.

• Mass Transitions:

  • Anabasine: m/z 163 → 118 and m/z 163 → 144.[1]

  • (S)-Anabasine-d4: The corresponding deuterated mass transitions are monitored.

• Data Analysis: The concentration of anabasine is calculated by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared with known concentrations of anabasine and a fixed concentration of (S)-Anabasine-d4.

Diagrams

References

• 1. Quantitation of the minor tobacco alkaloids nornicotine, anatabine, and anabasine in smokers’ urine by high throughput liquid chromatography mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Specific detection of anabasine, nicotine, and nicotine metabolites in urine by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anabasine and anatabine as biomarkers for tobacco use during nicotine replacement therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Validation of a LC-MS/MS Method for Quantifying Urinary Nicotine, Six Nicotine Metabolites and the Minor Tobacco Alkaloids—Anatabine and Anabasine—in Smokers' Urine | PLOS One [journals.plos.org]
• 6. Anabasine - Wikipedia [en.wikipedia.org]
• 7. Anabasine and Anatabine Exposure Attributable to Cigarette Smoking: National Health and Nutrition Examination Survey (NHANES) 2013-2014 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Forensic Toxicology Screening of Tobacco Alkaloids using (S)-Anabasine-d4

Introduction

In the field of forensic toxicology, the accurate and sensitive detection of tobacco alkaloids is crucial for various purposes, including monitoring smoking cessation programs, assessing exposure to secondhand smoke, and investigating cases of nicotine (B1678760) poisoning. Nicotine is the primary psychoactive alkaloid in tobacco, but several minor alkaloids, such as anabasine (B190304) and anatabine (B1667383), are also present and serve as important biomarkers. The presence of anabasine and anatabine in a biological sample is a definitive indicator of tobacco use, as these compounds are not found in nicotine replacement therapies (NRT).[1][2]

This document provides detailed application notes and protocols for the forensic toxicology screening of tobacco alkaloids in biological matrices, specifically urine, using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The method incorporates the use of (S)-Anabasine-d4 as an internal standard to ensure accurate quantification. An internal standard is a substance with similar chemical and physical properties to the analyte of interest that is added to the sample at a known concentration before processing. It helps to correct for any loss of analyte during sample preparation and for variations in instrument response. Deuterated standards, such as (S)-Anabasine-d4, are ideal as they co-elute with the unlabeled analyte and have nearly identical ionization efficiencies, but are distinguishable by their mass-to-charge ratio in the mass spectrometer.[3][4]

Experimental Protocols

This section details the methodology for the quantitative analysis of tobacco alkaloids in urine. The protocol is based on established methods and best practices in forensic toxicology.[5][6][7][8][9]

Materials and Reagents

• Standards: Nicotine, cotinine, trans-3'-hydroxycotinine, anabasine, anatabine, nornicotine, and their corresponding deuterated internal standards (e.g., Nicotine-d4, Cotinine-d3, (S)-Anabasine-d4). All standards should be of high purity (≥98%).

• Solvents: HPLC-grade or LC-MS grade methanol (B129727), acetonitrile, and water.

• Reagents: Formic acid, ammonium (B1175870) formate, β-glucuronidase (from E. coli).

• Solid-Phase Extraction (SPE) Cartridges: Mixed-mode cation exchange cartridges.

• Biological Matrix: Human urine (drug-free for calibration standards and quality controls).

Sample Preparation: Solid-Phase Extraction (SPE)

The following workflow outlines the steps for preparing urine samples for LC-MS/MS analysis.

Caption: Workflow for urine sample preparation using solid-phase extraction.

• Sample Thawing and Centrifugation: Allow frozen urine samples to thaw completely at room temperature. Vortex mix the samples and centrifuge at 4000 rpm for 10 minutes to pellet any particulate matter.

• Internal Standard Spiking: To 1 mL of the supernatant, add a known amount of the internal standard mixture containing (S)-Anabasine-d4 and other deuterated analogues.

• Enzymatic Hydrolysis (for total concentrations): To account for conjugated metabolites, add 100 µL of 2 M sodium potassium phosphate buffer (pH 7) and 1000 units of β-glucuronidase.[2] Incubate the samples overnight at 37°C. This step is crucial for releasing the parent alkaloids from their glucuronide conjugates.[1][10]

• SPE Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge by passing 2 mL of methanol followed by 2 mL of deionized water.

• Sample Loading: Load the hydrolyzed urine sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge sequentially with 2 mL of 0.1 M HCl and 2 mL of methanol to remove interfering substances.

• Elution: Elute the target alkaloids with 2 mL of 5% ammonium hydroxide (B78521) in methanol into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase.

LC-MS/MS Analysis

The following diagram illustrates the logical flow of the analytical process.

References

• 1. Validation of a LC-MS/MS Method for Quantifying Urinary Nicotine, Six Nicotine Metabolites and the Minor Tobacco Alkaloids—Anatabine and Anabasine—in Smokers' Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Minor Tobacco Alkaloids as Biomarkers to Distinguish Combusted Tobacco Use From Electronic Nicotine Delivery Systems Use. Two New Analytical Methods [frontiersin.org]
• 3. Quantitation of the minor tobacco alkaloids nornicotine, anatabine, and anabasine in smokers’ urine by high throughput liquid chromatography mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Specific detection of anabasine, nicotine, and nicotine metabolites in urine by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Standard Practices for Method Validation in Forensic Toxicology | American Academy of Forensic Sciences [aafs.org]
• 6. academic.oup.com [academic.oup.com]
• 7. Update of Standard Practices for New Method Validation in Forensic Toxicology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Naif Arab University for Security Sciences' Journals Portal [journals.nauss.edu.sa]
• 10. Quantitation of the Minor Tobacco Alkaloids Nornicotine, Anatabine, and Anabasine in Smokers' Urine by High Throughput Liquid Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Chromatographic Separation of Anabasine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the chromatographic separation of anabasine (B190304) from isobaric compounds.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the chromatographic separation of anabasine?

A1: The main challenge in anabasine analysis is its separation from isobaric compounds, which have the same nominal mass-to-charge ratio (m/z). The most significant isobaric interference comes from nicotine (B1678760), which is often present at much higher concentrations in samples like tobacco extracts or urine from tobacco users.[1][2][3] This co-elution can lead to inaccurate quantification of anabasine. Additionally, as a basic compound, anabasine is prone to peak tailing, which can reduce resolution and sensitivity.[4][5]

Q2: Why is chromatographic separation necessary if using a mass spectrometer (MS) for detection?

A2: While mass spectrometry is highly selective, it may not differentiate between isobaric compounds that produce similar fragment ions.[1][6] Anabasine and nicotine, for example, can produce common product ions in tandem MS analysis.[6] Therefore, robust chromatographic separation is crucial to ensure that the detected signal corresponds only to anabasine, leading to accurate and reliable quantification.[1][7]

Q3: What type of chromatography is best suited for separating anabasine from its isobars?

A3: Reversed-phase ultra-high-performance liquid chromatography (UPLC or UHPLC) is commonly and effectively used for this separation.[8][9] C18 columns are frequently employed, though other stationary phases like pentafluorophenyl-propyl (PFP) have also been shown to provide adequate resolution.[7][9] The choice of column will depend on the specific sample matrix and the other analytes of interest.

Q4: How can I separate the enantiomers of anabasine?

A4: The separation of anabasine enantiomers, (S)-(-)-anabasine and (R)-(+)-anabasine, requires chiral chromatography.[10][11][12] This is typically achieved using columns with a chiral stationary phase, such as CHIRALPAK AGP or polysaccharide-based chiral columns.[12][13] The mobile phase composition, particularly the pH and the organic modifier, is critical for achieving baseline separation of the enantiomers.[13]

Troubleshooting Guides

Issue 1: Poor Resolution Between Anabasine and Nicotine Peaks

Symptom: Co-eluting or partially overlapping peaks for anabasine and nicotine.

Possible Causes & Solutions:

• Suboptimal Mobile Phase Composition: The organic modifier (acetonitrile or methanol) and the aqueous buffer composition can significantly impact selectivity.

  • Solution: Experiment with different organic modifiers. Adjust the buffer concentration (e.g., ammonium (B1175870) formate (B1220265) or ammonium acetate) and pH. The pH can influence the ionization state of the analytes and their interaction with the stationary phase.[1][13]

• Inadequate Gradient Elution Profile: The gradient may be too steep, not allowing enough time for the separation of closely eluting compounds.

  • Solution: Optimize the gradient by making it shallower during the elution window of anabasine and nicotine. This can be achieved by decreasing the rate of change in the organic mobile phase percentage.[9]

• Inappropriate Column Chemistry: The chosen column may not provide sufficient selectivity for this specific separation.

  • Solution: Screen different reversed-phase columns (e.g., C18 from different manufacturers, PFP). Subtle differences in the stationary phase chemistry can lead to significant changes in selectivity.[7][9]

Issue 2: Peak Tailing for Anabasine

Symptom: Asymmetrical anabasine peak with a "tail" extending from the peak apex towards the baseline.

Possible Causes & Solutions:

• Secondary Silanol (B1196071) Interactions: Anabasine, as a basic compound, can interact with acidic silanol groups on the surface of silica-based columns, leading to peak tailing.[4][5]

  • Solution 1: Use a modern, high-purity, end-capped column designed to minimize silanol interactions.

  • Solution 2: Adjust the mobile phase pH to be low (e.g., ≤ 2.5) to suppress the ionization of silanol groups.[14]

  • Solution 3: Add a competing amine, such as triethylamine (B128534) (TEA) or diethylamine (B46881) (DEA), to the mobile phase to block the active silanol sites.[4]

• Column Overload: Injecting too much sample can saturate the stationary phase.[4][5]

  • Solution: Prepare a series of sample dilutions (e.g., 1:10, 1:100) and inject them. If the peak shape improves with dilution, column overload is the likely cause.[4][5]

• Column Degradation or Contamination: Accumulation of contaminants or degradation of the stationary phase can lead to peak tailing.

  • Solution: Implement a column washing procedure with a sequence of strong and weak solvents. If the problem persists, the column may need to be replaced.[4]

Experimental Protocols

Protocol 1: UPLC-MS/MS for Anabasine and Nicotine Separation

This protocol is a representative method for the separation and quantification of anabasine and nicotine in urine.

1. Sample Preparation (Urine):

• To 1 mL of urine, add an internal standard solution (e.g., anabasine-d4, nicotine-d4).

• Perform solid-phase extraction (SPE) using a suitable cartridge (e.g., Oasis HLB) to clean up the sample.

• Elute the analytes with an appropriate solvent (e.g., methanol (B129727) with ammonium acetate).

• Evaporate the eluate to dryness and reconstitute in the initial mobile phase.

2. Chromatographic Conditions:

Parameter	Value
Instrument	UPLC system coupled to a triple quadrupole MS
Column	Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	20 mM Ammonium Formate in Water
Mobile Phase B	Acetonitrile
Gradient	Start with 5% B, increase to 70% B over 5 minutes, hold for 1 minute, then return to initial conditions
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

3. Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.0 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
MRM Transitions	Anabasine: 163.2 -> 134.1, Nicotine: 163.2 -> 132.2

Protocol 2: Chiral Separation of Anabasine Enantiomers

This protocol outlines a method for the chiral separation of anabasine enantiomers.

1. Sample Preparation:

• Prepare a standard solution of racemic anabasine in the mobile phase.

• For complex matrices, an appropriate extraction and clean-up procedure should be developed.

2. Chromatographic Conditions:

Parameter	Value
Instrument	HPLC or UPLC system with UV or MS detector
Column	CHIRALPAK AGP (e.g., 4.0 x 150 mm, 5 µm)
Mobile Phase	Isocratic: 90:10 (v/v) 30 mM Ammonium Formate (pH 9.5 with NH4OH) : Methanol
Flow Rate	0.4 mL/min
Column Temperature	25 °C
Injection Volume	10 µL

Visualizations

Caption: A logical workflow for troubleshooting common chromatographic issues.

References

• 1. Quantitation of the minor tobacco alkaloids nornicotine, anatabine, and anabasine in smokers’ urine by high throughput liquid chromatography mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Quantitation of the Minor Tobacco Alkaloids Nornicotine, Anatabine, and Anabasine in Smokers' Urine by High Throughput Liquid Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. academic.oup.com [academic.oup.com]
• 7. academic.oup.com [academic.oup.com]
• 8. coresta.org [coresta.org]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Determination of tobacco alkaloid enantiomers using reversed phase UPLC/MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 14. How to avoid the tailing problem of basic compounds in HPLC analysis? [uhplcslab.com]

Preventing back-exchange of deuterium in (S)-Anabasine-d4 standards

This guide provides troubleshooting advice and best practices for researchers, scientists, and drug development professionals to prevent the back-exchange of deuterium (B1214612) in (S)-Anabasine-d4 standards, ensuring data integrity and accuracy in quantitative analyses.

Frequently Asked Questions (FAQs)

Q1: What is deuterium back-exchange?

Deuterium back-exchange is an undesirable chemical reaction where deuterium atoms on a labeled compound, such as (S)-Anabasine-d4, are replaced by hydrogen atoms (protons) from the surrounding environment.[1] This process can compromise the isotopic purity of the standard, leading to inaccurate quantification in sensitive analytical methods like LC-MS/MS.[2]

Q2: How stable are the deuterium labels on (S)-Anabasine-d4?

The (S)-Anabasine-d4 standard is typically labeled on the pyridine (B92270) ring (positions 2, 4, 5, and 6).[3] Deuterium atoms on aromatic carbons are generally stable and not prone to exchange under typical analytical conditions.[1] However, exposure to harsh conditions, such as strongly acidic or basic solutions, high temperatures, or certain solvents over extended periods, can still facilitate back-exchange.

Q3: What are the primary factors that cause deuterium back-exchange?

The main factors that promote back-exchange are:

• Protic Solvents: Solvents with exchangeable protons, like water and methanol, can act as a source of hydrogen atoms.[1]

• pH: Strongly acidic (pH < 2) or basic (pH > 8) conditions can catalyze the exchange reaction.[1][4] The minimum rate of exchange for many compounds is often observed around pH 2.5-3.[1][5]

• Temperature: Higher temperatures increase the rate of the exchange reaction.[1]

Q4: Why is preventing back-exchange critical for my experiments?

Deuterated compounds are often used as internal standards (IS) in mass spectrometry to correct for variability during sample preparation and analysis.[6] If the deuterated standard undergoes back-exchange, its mass will change, and it will no longer be a reliable IS. This can lead to inconsistent analyte-to-internal standard response ratios, biased results, and poor reproducibility.[6]

Troubleshooting Guide

This section addresses common issues related to the instability of (S)-Anabasine-d4 standards during experiments.

Issue: Mass spectrometry data shows a loss of deuterium (e.g., unexpected M-1, M-2 peaks) for my (S)-Anabasine-d4 internal standard.

This is a classic sign of back-exchange.[1] Use the following workflow to identify and resolve the issue.

Caption: Troubleshooting workflow for diagnosing deuterium back-exchange.

Best Practices for Handling (S)-Anabasine-d4

Adhering to the following best practices will minimize the risk of back-exchange and ensure the long-term stability of your standard.

Storage and Preparation

• Storage of Solid Standard: Store the lyophilized or solid (S)-Anabasine-d4 standard at -20°C or colder in a desiccator to protect it from moisture.[7]

• Solvent Choice for Stock Solutions: Reconstitute the standard in a high-purity aprotic solvent such as acetonitrile, tetrahydrofuran (B95107) (THF), or ethyl acetate.[1][7] Avoid acidic or basic aqueous solutions for stock solutions.[7]

• Working Solutions: Prepare fresh working solutions as needed. If they must be stored, their stability should be thoroughly evaluated under the specific storage conditions.[1]

• pH Control: When aqueous solutions are necessary (e.g., for mobile phases or sample diluents), maintain the pH between 2.5 and 7 to minimize the exchange rate.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. hilarispublisher.com [hilarispublisher.com]
• 3. (R,S)-Anabasine-2,4,5,6-d4 | LGC Standards [lgcstandards.com]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Minimizing Ion Suppression in Plasma Samples for Anabasine Quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing ion suppression during the quantification of anabasine (B190304) in plasma samples using liquid chromatography-mass spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how does it affect anabasine quantification?

A1: Ion suppression is a type of matrix effect that occurs during LC-MS analysis. It is the reduction in the ionization efficiency of the target analyte, in this case, anabasine, due to the presence of co-eluting components from the plasma matrix.[1][2] This suppression leads to a decreased signal intensity for anabasine, which can result in inaccurate and imprecise quantification, reduced sensitivity, and poor reproducibility of the analytical method.[3][4]

Q2: What are the primary causes of ion suppression in plasma samples?

A2: The main culprits for ion suppression in plasma samples are endogenous matrix components that are co-extracted with the analyte. These include:

• Phospholipids (B1166683): Abundant in plasma, phospholipids are notorious for causing significant ion suppression, particularly in electrospray ionization (ESI).[5]

• Salts and Proteins: High concentrations of salts and residual proteins from incomplete sample cleanup can also interfere with the ionization process.[2][6]

• Other Endogenous Molecules: Various other small molecules and metabolites present in plasma can co-elute with anabasine and compete for ionization.[6]

Q3: How can I determine if ion suppression is affecting my anabasine analysis?

A3: A common method to assess ion suppression is the post-column infusion experiment.[6] In this technique, a constant flow of anabasine solution is infused into the LC eluent after the analytical column, while a blank plasma extract is injected. A dip in the baseline signal at the retention time of anabasine indicates the presence of co-eluting matrix components that are causing ion suppression.

Another approach is the post-extraction spike method, where a known amount of anabasine is added to a blank plasma extract after the sample preparation process. The response is then compared to that of anabasine in a neat solution (e.g., mobile phase). A lower response in the matrix sample signifies ion suppression.

Troubleshooting Guides

This section provides solutions to common problems encountered during the LC-MS analysis of anabasine in plasma.

Problem 1: Low anabasine signal intensity in plasma samples compared to standards in neat solution.

Possible Cause	Recommended Solution
Significant Ion Suppression	Improve sample preparation to remove interfering matrix components. Consider switching from protein precipitation to a more rigorous technique like liquid-liquid extraction (LLE) or solid-phase extraction (SPE).[1][6]
Optimize chromatographic conditions to separate anabasine from the suppression zone. This can be achieved by modifying the mobile phase composition, gradient profile, or using a different stationary phase.[3]
Dilute the plasma sample to reduce the concentration of matrix components. However, ensure the diluted concentration of anabasine remains above the lower limit of quantification (LLOQ).[7]
Inefficient Extraction	Evaluate and optimize the sample preparation method to ensure high recovery of anabasine.

Problem 2: Poor reproducibility and high variability in anabasine quantification.

Possible Cause	Recommended Solution
Inconsistent Matrix Effects	Employ a stable isotope-labeled internal standard (SIL-IS) for anabasine. A SIL-IS co-elutes with the analyte and experiences similar ion suppression, thus providing a reliable means of correction and improving reproducibility.[1]
Ensure the sample preparation method is robust and consistently applied across all samples.
Carryover	Implement a thorough needle and column wash routine between injections to prevent carryover from previous samples, which can contribute to variability.[8]

Experimental Protocols & Data

Sample Preparation Methodologies

Effective sample preparation is crucial for minimizing ion suppression. Below are overviews of common techniques.

1. Protein Precipitation (PPT)

• Principle: A simple and fast method where an organic solvent (e.g., acetonitrile, methanol) is added to the plasma sample to precipitate proteins.[6]

• General Protocol:

  • To 100 µL of plasma, add 300 µL of cold acetonitrile.

  • Vortex for 1 minute.

  • Centrifuge at 10,000 rpm for 10 minutes.

  • Inject the supernatant for LC-MS analysis.

• Consideration: While quick, PPT is the least effective method for removing phospholipids and other interfering components, often resulting in significant ion suppression.[6]

2. Liquid-Liquid Extraction (LLE)

• Principle: Anabasine is partitioned between the aqueous plasma sample and an immiscible organic solvent based on its solubility. This method provides cleaner extracts than PPT.[3]

• General Protocol:

  • To 200 µL of basified plasma, add 1 mL of an organic solvent (e.g., dichloromethane/isopropanol mixture).[8]

  • Vortex for 5 minutes.

  • Centrifuge to separate the layers.

  • Evaporate the organic layer to dryness and reconstitute the residue in the mobile phase for injection.

3. Solid-Phase Extraction (SPE)

• Principle: This technique uses a solid sorbent to selectively retain anabasine while matrix components are washed away. It is highly effective in removing interferences.[1][6]

• General Protocol (using a C18 cartridge):

  • Condition the SPE cartridge with methanol (B129727) followed by water.

  • Load the pre-treated plasma sample.

  • Wash the cartridge with a weak organic solvent to remove interferences.

  • Elute anabasine with a stronger organic solvent (e.g., methanol).

  • Evaporate the eluate and reconstitute for injection.

Quantitative Data Summary

The following table summarizes typical LC-MS/MS parameters and performance data for anabasine quantification.

Parameter	Anabasine	Nornicotine (as a similar analyte)	Reference
Precursor Ion (Q1) m/z	162.84	148.90	[9][10]
Product Ion (Q3) m/z	134.68	79.82	[9][10]
Linearity Range	1 - 1000 ng/mL	1 - 1000 ng/mL	[9]
Accuracy Range	97 - 105%	93 - 108%	[9]
Average Recovery	98.3%	94.3%	[9]

Visualizations

Experimental Workflow for Anabasine Quantification

Caption: Workflow for anabasine quantification in plasma.

Troubleshooting Logic for Ion Suppression

Caption: Troubleshooting flowchart for low anabasine signal.

References

• 1. longdom.org [longdom.org]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. zefsci.com [zefsci.com]
• 5. lambdalaboratory.com [lambdalaboratory.com]
• 6. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 7. benchchem.com [benchchem.com]
• 8. dial.uclouvain.be [dial.uclouvain.be]
• 9. Method Development and Validation of Anabasine and Nornicotine in Human Plasma by LC-MS/MS | Semantic Scholar [semanticscholar.org]
• 10. researchgate.net [researchgate.net]

Linearity issues in calibration curves for anabasine quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding linearity issues encountered during the quantification of anabasine (B190304) using calibration curves.

Troubleshooting Guide

Question: My calibration curve for anabasine is showing a downward curve at higher concentrations. What is the likely cause and how can I fix it?

This phenomenon is often indicative of detector saturation. When the analyte concentration is too high, the detector response may no longer be proportional.[1][2]

Troubleshooting Steps:

• Extend the Dilution Series: Prepare standards with lower concentrations to identify the linear range of your detector.[2]

• Reduce Injection Volume: Injecting a smaller volume of your standards can help prevent overloading the detector.[2]

• Check Detector Specifications: Consult your instrument's manual for the specified linear dynamic range. Many UV detectors, for instance, are linear up to approximately 1.0 Absorbance Unit.[2][3]

• Sample Dilution: If saturation is confirmed, dilute your samples to ensure their response falls within the established linear range of the assay.[1]

Question: I'm observing poor linearity (a low R² value) across my entire anabasine calibration range. What should I investigate?

Poor linearity across the entire calibration range often points to fundamental issues with the preparation of standards, the analytical column, or the mobile phase.[2]

Troubleshooting Steps:

• Verify Standard Preparation: Carefully re-prepare your stock and working standards. Pay close attention to accurate weighing and dilutions, using calibrated pipettes and volumetric flasks. Errors in standard preparation are a common source of non-linearity.[1][2]

• Assess Column Performance: The column may be contaminated or degraded.[2] Consider flushing the column, or if necessary, replacing it. For anabasine analysis, C18 columns have been shown to provide good resolution.[4]

• Evaluate Mobile Phase: Ensure the mobile phase is correctly prepared and that the pH is stable, as pH changes can affect the chromatography.[4]

• Consider an Internal Standard: Using a stable isotope-labeled internal standard that co-elutes with anabasine can help compensate for variability in the analytical process.[1]

Question: My anabasine calibration curve is non-linear and fits a quadratic model well. What could be the issue?

While most methods aim for a linear calibration curve, a quadratic fit can sometimes be appropriate, especially if there are consistent, concentration-dependent effects. However, it's crucial to investigate the underlying cause.

Troubleshooting Steps:

• Investigate Matrix Effects: Components in the sample matrix (e.g., plasma, urine, wastewater) can interfere with the ionization of anabasine in LC-MS/MS, leading to ion suppression or enhancement.[1] This effect can be concentration-dependent and result in non-linearity.[1] Improve sample preparation using techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering substances.[1]

• Check for Analyte Degradation: Anabasine can be unstable under certain conditions.[5][6] Ensure the stability of your standards and samples throughout the preparation and analysis process.

• Review Derivatization Steps (if applicable): If your method involves a derivatization step, ensure the reaction is consistent and complete across the entire concentration range. An incomplete or variable reaction can introduce non-linearity.[3]

Anabasine Quantification Troubleshooting Workflow

Caption: Troubleshooting workflow for anabasine calibration curve linearity.

Frequently Asked Questions (FAQs)

Q1: What is a typical linear range for anabasine quantification by LC-MS/MS?

The linear range for anabasine quantification can vary depending on the specific method and matrix. However, reported linear ranges often span several orders of magnitude. For example, methods have demonstrated excellent linearity (R² > 0.99) with calibration ranges from 0.10 to 800 ng/L in wastewater.[5] Another study in human plasma showed a back-calculated curve with accuracy ranging from 97-105% for anabasine at concentrations from 1-1000 ng/mL.[7]

Q2: How many calibration points are recommended for an anabasine calibration curve?

While a minimum of three points can define a line, most regulatory guidelines and best practices recommend a minimum of five to six non-zero calibration standards for a linear fit.[8] Using at least 6-8 non-zero calibration standards is also a common practice.[1] This provides greater confidence in the linearity assessment and allows for the potential exclusion of an outlier without compromising the curve.

Q3: Should I use a weighted regression for my anabasine calibration curve?

Weighted regression (e.g., 1/x or 1/x²) is often recommended, especially when the calibration range is wide. It gives more weight to the lower concentration points, which tend to have lower absolute error, and can improve the accuracy of quantification for low-level samples.[9] Standard calibration for anabasine has been successfully performed using a weighted 1/X linear regression.[10]

Q4: What are some common matrix effects to consider when quantifying anabasine?

When analyzing anabasine in complex matrices like urine, plasma, or wastewater, endogenous components can co-elute and interfere with the ionization process in the mass spectrometer, leading to ion suppression or enhancement.[1][10] This can affect the accuracy and linearity of the quantification. It is crucial to evaluate and minimize matrix effects, for example, by comparing the response of anabasine in a pure solvent versus a matrix extract.[11] The use of deuterated internal standards is a common strategy to compensate for these effects.[12]

Q5: Can anabasine be quantified in the presence of its isomer, nicotine (B1678760)?

Yes, but it requires adequate chromatographic separation. Anabasine and nicotine are isobaric, meaning they have the same mass. Therefore, they cannot be distinguished by mass spectrometry alone. A robust chromatographic method is essential to separate these compounds to prevent interference and ensure accurate quantification of anabasine.[12][13] Capillary LC-tandem mass spectrometry has been successfully used to quantify anabasine even when nicotine is present at much higher concentrations.[13]

Experimental Protocols & Data

Protocol: Preparation of Anabasine Calibration Standards

This protocol describes the preparation of a set of 8 non-zero calibration standards in a biological matrix (e.g., drug-free urine or plasma).

• Prepare a Primary Stock Solution (1 mg/mL):

  • Accurately weigh 10 mg of anabasine reference standard.

  • Dissolve it in 10 mL of a suitable solvent (e.g., methanol/water 50:50, v/v) in a Class A volumetric flask.

• Prepare Intermediate Stock Solutions:

  • Perform serial dilutions from the primary stock solution to create a series of intermediate stock solutions at appropriate concentrations.

• Prepare Working Standard Solutions:

  • Further dilute the intermediate stock solutions to create working standard solutions that will be used to spike the matrix.

• Prepare Calibration Standards (in Matrix):

  • Prepare a set of at least 8 non-zero calibration standards by spiking the appropriate working standard solutions into the blank matrix (e.g., charcoal-stripped serum or drug-free urine).[1]

  • To each calibration standard, add a fixed volume of the internal standard working solution (if used).[1]

  • Ensure the final concentrations cover the expected range of the unknown samples.

• Prepare Quality Control (QC) Samples:

  • Prepare QC samples at low, medium, and high concentrations within the calibration range using a separate stock solution from the one used for the calibration standards.

Protocol: LC-MS/MS Analysis Workflow

Caption: General workflow for LC-MS/MS analysis of anabasine.

Table 1: Summary of Anabasine Quantification Method Parameters

Parameter	Method 1: Wastewater[5]	Method 2: Urine[13]	Method 3: Human Plasma[7]	Method 4: Nicotine Pouches[11]
Technique	LC-MS/MS	Capillary LC/MS/MS	LC-MS/MS	UPLC-MS/MS
Linear Range	0.10 - 800 ng/L	0.2 - 2000 pg (on column)	1 - 1000 ng/mL	4 - 800 ng/mL
Correlation (R²)	> 0.99	Not specified, but linear	Not specified, but linear	> 0.995
Limit of Quant. (LOQ)	2.7 - 54.9 ng/L	0.2 ng/mL	Not specified	Varies by matrix
Internal Standard	Not specified	Deuterated anabasine	Metoprolol	Deuterated anabasine
Sample Prep.	Filtration & SPE	Dilution & Injection	Not detailed	Extraction

Table 2: Troubleshooting Summary for Non-Linearity

Symptom	Potential Cause	Recommended Action
Downward Curve at High Concentrations	Detector Saturation[1][2]	- Reduce injection volume or dilute samples.- Extend calibration curve to lower concentrations.
Poor R² Across Entire Range	Standard Preparation Error[1][2]	- Re-prepare all standards and QC samples carefully.- Verify pipette and balance calibrations.
Column Degradation[2]	- Flush or replace the analytical column.
Random Scatter of Points	Inconsistent Injection Volume[14]	- Check autosampler for precision issues.- Ensure no air bubbles in the syringe.
Instrument Instability[14]	- Allow the instrument to stabilize before analysis.- Monitor system pressure and baseline noise.
Positive or Negative Bias at Low End	Matrix Effects[1]	- Improve sample cleanup (SPE, LLE).- Use a stable isotope-labeled internal standard.
Incorrect Blank Subtraction	- Ensure the blank matrix is free of analyte.- Review integration parameters.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Method Linearity | Separation Science [sepscience.com]
• 4. sdiarticle4.com [sdiarticle4.com]
• 5. researchgate.net [researchgate.net]
• 6. Determination of anabasine, anatabine, and nicotine biomarkers in wastewater by enhanced direct injection LC-MS/MS and evaluation of their in-sewer stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Method Development and Validation of Anabasine and Nornicotine in Human Plasma by LC-MS/MS | Semantic Scholar [semanticscholar.org]
• 8. More Than You Ever Wanted to Know About Calibrations, Part 6 – Linearity and Calibration Spacing [restek.com]
• 9. researchgate.net [researchgate.net]
• 10. Validation of a LC-MS/MS Method for Quantifying Urinary Nicotine, Six Nicotine Metabolites and the Minor Tobacco Alkaloids—Anatabine and Anabasine—in Smokers' Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. academic.oup.com [academic.oup.com]
• 13. Quantitation of the minor tobacco alkaloids nornicotine, anatabine, and anabasine in smokers’ urine by high throughput liquid chromatography mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The Role of Calibration Curves in Quantitative HPLC Analysis - GL Tec [gl-tec.com]

Reference Data & Comparative Studies

A Comparative Guide to Internal Standards for Nicotine Analysis: (S)-Anabasine-d4 and Alternatives

For researchers, scientists, and drug development professionals engaged in the precise quantification of nicotine (B1678760), the selection of an appropriate internal standard is a critical determinant of analytical accuracy and reliability. This guide provides a comprehensive comparison of (S)-Anabasine-d4 with other commonly employed internal standards for nicotine analysis, supported by experimental data from various studies.

The ideal internal standard should mimic the analyte's behavior throughout sample preparation and analysis, compensating for variations in extraction efficiency, instrument response, and matrix effects. This guide will delve into the performance of (S)-Anabasine-d4 alongside other deuterated and non-deuterated internal standards, namely Nicotine-d4, Cotinine-d3, and Quinoline (B57606).

Performance Comparison of Internal Standards

The selection of an internal standard is pivotal for robust and accurate quantification of nicotine, particularly in complex matrices such as urine, plasma, and e-liquids. The data presented below, collated from various validation studies, offers insights into the performance of different internal standards. It is important to note that the experimental conditions, including the matrix and analytical instrumentation, may vary between studies, which can influence the reported performance metrics.

Internal Standard	Analyte(s)	Matrix	Method	Accuracy/Recovery (%)	Precision (%RSD)	Linearity (r²)	Reference
(S)-Anabasine-d4	Anabasine, Nicotine & Metabolites	Urine	LC-MS/MS	99-101 (for Anabasine)	2-9 (for Anabasine)	>0.99	[1]
Nicotine-d4	Nicotine	Environmental Samples (Wipes, Air, Dust)	HILIC-MS/MS	92-108	<15	>0.999	[2]
Nicotine-d4	Nicotine, Cotinine (B1669453)	Urine	GC-MS	98.0 (Nicotine)	<8.7	≥0.997	[3]
Cotinine-d3	Nicotine, Cotinine	Urine	GC-MS	101.7 (Cotinine)	<8.7	≥0.997	[3]
Cotinine-d3	Nicotine Metabolites	Urine	LC-Orbitrap-MS/MS	72.2-101.4	-	>0.99	[4]
Quinoline	Nicotine	E-Liquid	GC-MS	-	-	>0.9999	[5]
Quinoline	Nicotine	Smokeless Tobacco	GC-MS	-	-	>0.990	[6]

Key Observations:

• (S)-Anabasine-d4 demonstrates excellent accuracy and precision in the analysis of anabasine, a minor tobacco alkaloid often analyzed alongside nicotine. Its structural similarity to nicotine makes it a suitable candidate for an internal standard, particularly in studies focused on tobacco exposure biomarkers.[1]

• Nicotine-d4 , being an isotopically labeled analog of the analyte, is theoretically the ideal internal standard. It co-elutes with nicotine, providing excellent compensation for matrix effects and instrument variability. Studies show high accuracy and precision when using Nicotine-d4 in various matrices.[2][3][7]

• Cotinine-d3 is another deuterated standard frequently used, especially when cotinine, the major metabolite of nicotine, is also a target analyte. It has shown reliable performance in terms of accuracy and precision.[3][4]

• Quinoline is a non-deuterated, structurally distinct compound used as an internal standard, primarily in GC-MS applications. While cost-effective, its different chemical properties compared to nicotine may lead to less effective compensation for matrix effects and extraction variability.[5][6][8]

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing analytical performance. Below are summaries of experimental protocols from studies utilizing the discussed internal standards.

LC-MS/MS Method using (S)-Anabasine-d4 for Nicotine and Metabolite Analysis in Urine[1]

• Sample Preparation: Urine samples (200 µL) were spiked with a solution containing deuterated internal standards, including (R,S)-Anabasine-2,4,5,6-d4. The samples underwent enzymatic hydrolysis to measure total nicotine and metabolites, followed by protein precipitation with acetone.

• Chromatography: A C18 reversed-phase column was used with a gradient elution of acetonitrile (B52724) and water, both containing heptafluorobutyric acid.

• Mass Spectrometry: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source was operated in positive ion mode using multiple reaction monitoring (MRM).

HILIC-MS/MS Method using Nicotine-d4 for Nicotine Analysis in Environmental Samples[2]

• Sample Preparation: Air filters, dust, and surface wipe samples were spiked with Nicotine-d4 and extracted using a formic acid solution. The pH was adjusted, and the extract was cleaned up using solid-phase extraction (SPE).

• Chromatography: Hydrophilic Interaction Liquid Chromatography (HILIC) was employed for separation.

• Mass Spectrometry: A tandem mass spectrometer with an ESI source was used for quantification.

GC-MS Method using Quinoline for Nicotine Analysis in E-Liquids[5]

• Sample Preparation: A small volume of e-liquid (15 µL) was diluted in methanol (B129727), and a solution of quinoline in methanol was added as the internal standard.

• Chromatography: A gas chromatograph equipped with a capillary column suitable for amine analysis was used.

• Mass Spectrometry: A mass spectrometer was operated in selected ion monitoring (SIM) mode to monitor characteristic ions for nicotine and quinoline.

Visualizing the Workflow and Logic

To better illustrate the processes involved in nicotine analysis and the selection of an internal standard, the following diagrams are provided.

References

• 1. Validation of a LC-MS/MS Method for Quantifying Urinary Nicotine, Six Nicotine Metabolites and the Minor Tobacco Alkaloids—Anatabine and Anabasine—in Smokers' Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. researchgate.net [researchgate.net]
• 4. Determination of Cotinine, 3′-Hydroxycotinine and Nicotine 1′-Oxide in Urine of Passive and Active Young Smokers by LC-Orbitrap-MS/MS Technique - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Laboratory Activity for the Determination of Nicotine in Electronic Cigarette Liquids using Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Gas chromatography-mass spectrometry determination of nicotine and cotinine in urine: A study of the effect of passive smoking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. coresta.org [coresta.org]

Comparative Pharmacology of (S)-Anabasine and its Analogs: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the pharmacological properties of (S)-anabasine and its key analogs at nicotinic acetylcholine (B1216132) receptors (nAChRs). This document synthesizes experimental data on binding affinities, potency, and efficacy, offering a clear comparison of these compounds. Detailed experimental protocols for the key assays cited are also provided to support reproducibility and further investigation.

Introduction to (S)-Anabasine and its Analogs

(S)-anabasine is a naturally occurring alkaloid found in tobacco and other plants, known for its activity at nAChRs.[1] Its structural analogs, both natural and synthetic, have been a subject of interest in drug discovery for their potential therapeutic applications in neurological disorders. These compounds exhibit varying degrees of selectivity and efficacy at different nAChR subtypes, which are ligand-gated ion channels crucial for synaptic transmission in the central and peripheral nervous systems. Understanding the comparative pharmacology of these analogs is essential for developing subtype-selective ligands with improved therapeutic profiles.

Quantitative Pharmacological Data

The following tables summarize the binding affinity (Ki), potency (EC50/IC50), and efficacy (Imax) of (S)-anabasine and its principal analogs at major nAChR subtypes.

Table 1: Binding Affinities (Ki, in nM) of (S)-Anabasine and Analogs at nAChR Subtypes

Compound	α4β2 nAChR	α7 nAChR	Muscle-type nAChR	Reference
(S)-Anabasine	~4000 (estimated 10-fold lower potency than nicotine)	Higher affinity than for α4β2	7200	[2]
(R)-Anabasine	-	-	-	[2]
Anatabine	700	-	-	[3]
(S)-Isoanatabine	~100-250	-	-
(R)-Isoanatabine	~100-250	-	-
Anabaseine	Much lower than nicotine	Higher than anabasine (B190304) and nicotine	-	[4]
Nicotine	~2	-	-

Note: Some values are derived from comparative statements in the literature where precise numerical data was not available.

Table 2: Potency (EC50/IC50, in µM) of (S)-Anabasine and Analogs at nAChR Subtypes

Compound	α4β2 nAChR (EC50)	α7 nAChR (EC50)	Muscle-type nAChR (EC50)	Reference
(S)-Anabasine	4	Higher potency than for α4β2	-
(R)-Anabasine	-	-	-
Anatabine	6.1	158.5	-	[3]
(S)-Isoanatabine	< 4	Lower potency than at α4β2	-
(R)-Isoanatabine	< 4	-	-
Anabaseine	Weak partial agonist	Potent agonist	-
Nicotine	0.8	54.5	-	[3]

Table 3: Efficacy (Imax, % of Acetylcholine or Nicotine Response) of (S)-Anabasine and Analogs at nAChR Subtypes

Compound	α4β2 nAChR	α7 nAChR	Reference
(S)-Anabasine	78% (of ACh)	Full agonist	[4]
Anatabine	Lower than isoanatabines	Highly efficacious
(S)-Isoanatabine	Higher than anatabines	Highly efficacious
(R)-Isoanatabine	Most potent of the analogs	Weak partial agonist
Anabaseine	Partial agonist (7% of nicotine)	Full agonist	[3][4]
Nicotine	100%	~65% (of ACh)	[4]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Radioligand Binding Assays

This protocol describes a competitive binding assay to determine the inhibitory constant (Ki) of a test compound for a specific nAChR subtype.

Materials:

• Receptor Source: Membranes prepared from cell lines (e.g., HEK293) stably expressing the nAChR subtype of interest or from specific brain regions (e.g., rat thalamus for α4β2).

• Radioligand: A high-affinity radiolabeled ligand specific for the nAChR subtype (e.g., [³H]epibatidine for α4β2, [¹²⁵I]α-bungarotoxin for α7).

• Test Compound: (S)-anabasine or its analog.

• Non-specific Binding Control: A high concentration of a known nAChR agonist or antagonist (e.g., nicotine, cytisine).

• Assay Buffer: e.g., 50 mM Tris-HCl, pH 7.4, containing 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂.

• Wash Buffer: Ice-cold assay buffer.

• Filtration Apparatus: Glass fiber filters and a cell harvester.

• Scintillation Counter.

Procedure:

• Membrane Preparation: Homogenize the cell pellet or brain tissue in ice-cold assay buffer. Centrifuge the homogenate at low speed to remove nuclei and debris. Pellet the membranes by high-speed centrifugation, wash, and resuspend in fresh assay buffer. Determine the protein concentration.

• Assay Setup: In a 96-well plate, set up triplicate wells for total binding (membranes + radioligand), non-specific binding (membranes + radioligand + non-specific control), and competition binding (membranes + radioligand + varying concentrations of the test compound).

• Incubation: Incubate the plate at room temperature for a sufficient time to reach equilibrium (typically 60-120 minutes).

• Filtration: Rapidly terminate the binding reaction by filtering the contents of each well through the glass fiber filters using a cell harvester. Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the logarithm of the test compound concentration. Determine the IC50 value using non-linear regression and calculate the Ki value using the Cheng-Prusoff equation.

Two-Electrode Voltage Clamp (TEVC) Electrophysiology in Xenopus Oocytes

This protocol is used to measure the functional activity (potency and efficacy) of compounds on nAChRs expressed in Xenopus oocytes.

Materials:

• Xenopus laevis Oocytes.

• cRNA: In vitro transcribed cRNA encoding the desired nAChR subunits.

• Injection Apparatus: Micropipette puller, microinjector.

• TEVC Setup: Amplifier, voltage-clamp amplifier, data acquisition system, perfusion system.

• Recording Solution (ND96): 96 mM NaCl, 2 mM KCl, 1.8 mM CaCl₂, 1 mM MgCl₂, 5 mM HEPES, pH 7.5.

• Agonists: Acetylcholine (ACh), (S)-anabasine, or its analogs.

Procedure:

• Oocyte Preparation and Injection: Surgically remove oocytes from a female Xenopus laevis. Defolliculate the oocytes and inject them with the cRNA encoding the nAChR subunits. Incubate the oocytes for 2-7 days to allow for receptor expression.

• Electrophysiological Recording: Place an oocyte in the recording chamber and perfuse with ND96 solution. Impale the oocyte with two microelectrodes filled with 3 M KCl (one for voltage recording, one for current injection).

• Voltage Clamp: Clamp the oocyte membrane potential at a holding potential of -70 mV.

• Agonist Application: Apply the agonist (ACh or test compound) at various concentrations through the perfusion system. Record the inward current elicited by the agonist application.

• Data Analysis: Measure the peak current response for each agonist concentration. Plot the normalized current response against the logarithm of the agonist concentration. Fit the data to a sigmoidal dose-response curve to determine the EC50 (potency) and Imax (efficacy) relative to a reference agonist like ACh.

Visualizations

nAChR-Mediated Signaling Pathway

Activation of nAChRs, particularly the α7 subtype which has high calcium permeability, can trigger various downstream signaling cascades.

Caption: nAChR activation and downstream signaling events.

Experimental Workflow for Radioligand Binding Assay

The following diagram illustrates the key steps in a radioligand binding assay to determine the binding affinity of a test compound.

Caption: Workflow for a competitive radioligand binding assay.

Experimental Workflow for Two-Electrode Voltage Clamp

This diagram outlines the process of characterizing the functional effects of a compound using TEVC in Xenopus oocytes.

Caption: Workflow for two-electrode voltage clamp electrophysiology.

References

• 1. A Pharmacological Comparison of Two Isomeric Nicotinic Receptor Agonists: The Marine Toxin Isoanatabine and the Tobacco Alkaloid Anatabine [mdpi.com]
• 2. Effects of nicotinic acetylcholine receptor-activating alkaloids on anxiety-like behavior in zebrafish - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anabaseine is a potent agonist on muscle and neuronal alpha-bungarotoxin-sensitive nicotinic receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

A Researcher's Guide to Interpreting the Certificate of Analysis for (S)-Anabasine-d4 and its Unlabeled Analog

For scientists engaged in drug development and analytical research, particularly in the field of nicotine (B1678760) and tobacco alkaloid analysis, the use of stable isotope-labeled internal standards is paramount for achieving accurate and reliable quantitative results. This guide provides a comprehensive comparison of (S)-Anabasine-d4, a deuterated internal standard, with its unlabeled counterpart, (S)-Anabasine. By examining the key quality attributes from their respective Certificates of Analysis (CoA) and outlining a typical experimental workflow, this document aims to equip researchers with the knowledge to effectively utilize these critical analytical reagents.

Product Comparison: (S)-Anabasine vs. (S)-Anabasine-d4

The choice between an unlabeled standard and its deuterated analog hinges on the analytical application. The unlabeled compound, (S)-Anabasine, serves as the primary reference material for identification and calibration, while (S)-Anabasine-d4 is employed as an internal standard in mass spectrometry-based assays to correct for matrix effects and variations in sample processing.

A direct comparison of the specifications for (S)-Anabasine and the commonly available racemic deuterated form, (R,S)-Anabasine-d4, highlights the critical parameters for their intended use.

Parameter	(S)-Anabasine	(R,S)-Anabasine-d4	Rationale for Comparison
Chemical Formula	C₁₀H₁₄N₂[1]	C₁₀H₁₀D₄N₂	The presence of four deuterium (B1214612) atoms in the deuterated standard results in a higher molecular weight, allowing for its differentiation from the native analyte in mass spectrometry.
Molecular Weight	162.23 g/mol [1]	Approx. 166.26 g/mol	This mass difference is the basis for its use as an internal standard.
Purity	>98% (ee)[1]	>95% (HPLC)	High chemical purity for both compounds is essential to prevent interference from impurities in the analytical assay. Enantiomeric excess (ee) is critical for chiral-specific analyses.
Isotopic Purity	Not Applicable	Not explicitly stated, but expected to be high (>98%)	For a deuterated standard, high isotopic purity is crucial to minimize signal overlap with the unlabeled analyte.
Appearance	Clear Yellow to Orange Oil[1]	Not specified, typically a solid or oil	Physical appearance can be a preliminary indicator of product quality and stability.
Identification Tests	NMR, MS, Elemental Analysis[1]	NMR, MS	Confirmatory tests ensure the chemical identity and structure of the compound.
Storage Conditions	4°C[1]	Recommended at 4°C or frozen	Proper storage is vital to maintain the integrity and stability of the analytical standard.

Experimental Protocol: Quantification of Anabasine (B190304) in Biological Matrices using LC-MS/MS

The following is a representative protocol for the quantitative analysis of anabasine in urine samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with (S)-Anabasine-d4 as an internal standard. This method is adapted from established procedures in the scientific literature.[2][3][4]

1. Sample Preparation:

• To a 100 µL aliquot of urine, add 50 µL of an internal standard spiking solution containing (S)-Anabasine-d4 at a known concentration (e.g., 100 ng/mL).

• For the analysis of total anabasine (free and glucuronidated), enzymatic hydrolysis using β-glucuronidase is performed overnight at 37°C.[5]

• Precipitate proteins and other matrix components by adding 200 µL of acetonitrile.

• Vortex the mixture and centrifuge at high speed (e.g., 10,000 x g) for 10 minutes.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

2. LC-MS/MS Conditions:

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is commonly used.

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: A linear gradient from 5% to 95% Mobile Phase B over several minutes.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometry (MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive mode

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Anabasine: Monitor the transition from the precursor ion (m/z) to a specific product ion.

    • (S)-Anabasine-d4: Monitor the transition from the deuterated precursor ion (m/z) to its corresponding product ion.

  • Data Analysis: The concentration of anabasine in the sample is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to a calibration curve prepared with known concentrations of (S)-Anabasine.

Visualizing the Workflow and Key Comparisons

To further clarify the experimental process and the logical relationship between the unlabeled analyte and its deuterated internal standard, the following diagrams are provided.

Caption: A typical experimental workflow for the quantification of anabasine in a urine sample.

Caption: The logical relationship between (S)-Anabasine and its deuterated internal standard.

References

• 1. lgcstandards.com [lgcstandards.com]
• 2. academic.oup.com [academic.oup.com]
• 3. mdpi.com [mdpi.com]
• 4. Quantitation of the minor tobacco alkaloids nornicotine, anatabine, and anabasine in smokers’ urine by high throughput liquid chromatography mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Validation of a LC-MS/MS Method for Quantifying Urinary Nicotine, Six Nicotine Metabolites and the Minor Tobacco Alkaloids—Anatabine and Anabasine—in Smokers' Urine - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Anabasine and Nicotine Binding at Nicotinic Acetylcholine Receptors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the binding affinities of two structurally similar alkaloids, anabasine (B190304) and nicotine (B1678760), at various nicotinic acetylcholine (B1216132) receptor (nAChR) subtypes. The information presented is supported by experimental data to aid in the understanding of their distinct pharmacological profiles.

Comparative Binding Affinities

Anabasine and nicotine exhibit differential binding affinities for various nAChR subtypes, which underlies their unique physiological and pharmacological effects. Generally, nicotine demonstrates a higher affinity for α4β2* nAChRs, the most abundant high-affinity nicotine binding sites in the brain, while anabasine shows a greater or comparable affinity for the α7 nAChR subtype.[1][2]

Anabasine acts as a partial agonist at α4β2 nAChRs, meaning it elicits a submaximal response compared to a full agonist like nicotine.[1][3] Conversely, at the α7 subtype, anabasine functions as a full agonist.[1] This differential activity is a key factor in their distinct pharmacological profiles. The affinities of both anabasine and nicotine are considerably lower at the neuromuscular nAChR subtype compared to neuronal subtypes.

The following table summarizes the quantitative binding data for anabasine and nicotine at various nAChR subtypes, presented as inhibition constants (Ki), dissociation constants (Kd), or half-maximal inhibitory/effective concentrations (IC50/EC50).

Compound	nAChR Subtype	Species	Assay Type	Value (nM)	Reference
Nicotine	α4β2	Rat Brain	Ki	~2	[4]
α4β2	Human	IC50	40	[5]
α3β4	Human	Ki	261	[6]
α7	Rat Brain	Affinity Ranking	Lower than Anabasine	[2]
Neuromuscular	Mouse	Kd	1,000,000
Anabasine	α4β2	Rat Brain	Ki (S-enantiomer)	1100	[4]
α4β2	Rat Brain	Ki (R-enantiomer)	910	[4]
α4β2	Human	EC50 (partial agonist)	900	[5]
α7	Rat Brain	Affinity Ranking	Higher than Nicotine	[1][2]
Neuromuscular	Mouse	Kd	230,000

Note: The asterisk () indicates that the receptor subtype may contain other subunits.*

Experimental Protocols

The binding affinities of anabasine and nicotine at nAChRs are commonly determined using competitive radioligand binding assays. Below is a detailed methodology for a typical assay.

Competitive Radioligand Binding Assay for α4β2 nAChRs

This protocol describes the determination of the binding affinity of anabasine and nicotine by measuring their ability to displace a high-affinity radioligand, such as [3H]-Cytisine, from human α4β2 nAChRs.

Materials:

• Membrane Homogenates: Prepared from cell lines stably expressing the human α4β2 nAChR subtype (e.g., SH-EP1-hα4β2 clonal cells).[7]

• Radioligand: [3H]-Cytisine (Specific Activity: 20-40 Ci/mmol).[7]

• Test Compounds: (-)-Nicotine and (±)-Anabasine.

• Non-specific Binding Control: A high concentration of a non-labeled ligand (e.g., 10 µM nicotine).[7]

• Binding Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2.5 mM CaCl2, 1 mM MgCl2, pH 7.4.[7]

• Wash Buffer: Cold Binding Buffer.

• Filtration Apparatus: Glass fiber filters (e.g., Whatman GF/C) pre-soaked in 0.1% polyethyleneimine.[7]

• Scintillation Counter and Scintillation Fluid.

Procedure:

• Membrane Preparation:

  • Culture cells expressing the target nAChR subtype.

  • Harvest cells and homogenize in ice-cold binding buffer.

  • Centrifuge the homogenate to pellet the cell membranes.

  • Wash the membrane pellet by resuspension in fresh binding buffer and recentrifugation.

  • Resuspend the final pellet in binding buffer and determine the protein concentration.

• Assay Setup:

  • In a 96-well plate, set up the following in triplicate:

    • Total Binding: Membrane homogenate (30-50 µg protein), [3H]-Cytisine (final concentration of 1 nM), and binding buffer.[7]

    • Non-specific Binding: Membrane homogenate, [3H]-Cytisine, and a saturating concentration of non-labeled nicotine (10 µM).[7]

    • Competitive Binding: Membrane homogenate, [3H]-Cytisine, and varying concentrations of the test compound (anabasine or nicotine).

• Incubation:

  • Incubate the plate at 4°C for 75 minutes to allow the binding to reach equilibrium.[7]

• Filtration and Washing:

  • Rapidly terminate the binding reaction by filtering the contents of each well through the pre-soaked glass fiber filters using a cell harvester.

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Quantification:

  • Place the filters into scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration.

  • Determine the IC50 value (the concentration of the competitor that inhibits 50% of the specific radioligand binding) by non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the experimental workflow for a competitive binding assay and the general signaling pathways activated by nAChR agonists.

Caption: Experimental workflow for a competitive radioligand binding assay.

Caption: Generalized nAChR signaling pathway upon agonist binding.

References

• 1. Effects of Tobacco Smoke Constituents, Anabasine and Anatabine, on Memory and Attention in Female Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anabaseine is a potent agonist on muscle and neuronal alpha-bungarotoxin-sensitive nicotinic receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Investigation of the Possible Pharmacologically Active Forms of the Nicotinic Acetylcholine Receptor Agonist Anabaseine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Pharmacological Comparison of Two Isomeric Nicotinic Receptor Agonists: The Marine Toxin Isoanatabine and the Tobacco Alkaloid Anatabine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effects of nicotinic acetylcholine receptor-activating alkaloids on anxiety-like behavior in zebrafish - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Determinants for α4β2 vs. α3β4 Subtype Selectivity of Pyrrolidine-Based nAChRs Ligands: A Computational Perspective with Focus on Recent cryo-EM Receptor Structures - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Minimal Structural Changes Determine Full and Partial Nicotinic Receptor Agonist Activity for Nicotine Analogues - PMC [pmc.ncbi.nlm.nih.gov]